Isonicotinaldehyde oxime 1-oxide

• CAS: 699-07-0

Core Science & Biosynthesis

Isonicotinaldehyde oxime 1-oxide chemical properties and structure

Chemical Identity, Synthesis, and Pharmaceutical Applications

Executive Summary

Isonicotinaldehyde oxime 1-oxide (CAS 699-07-0), also known as 4-pyridinealdoxime

-oxide, represents a critical bifunctional heterocyclic building block in medicinal chemistry.[1][2][3] It is primarily utilized as a strategic intermediate in the synthesis of bis-pyridinium quaternary salts (such as Obidoxime and HI-6), which serve as reactivators for acetylcholinesterase (AChE) inhibited by organophosphorus nerve agents. Unlike its cationic derivatives, the neutral 1-oxide species exhibits unique zwitterionic character and coordination chemistry, making it a valuable ligand in lanthanide-based luminescent materials and a subject of metabolic study in toxicology.

Chemical Identity & Structural Analysis[5][6][7][8]

The molecule consists of a pyridine ring oxidized at the nitrogen position (

-oxide) and functionalized at the para position with an aldoxime group. This dual-functionalization creates a push-pull electronic system where the -oxide acts as a weak base and electron donor, while the oxime proton exhibits significant acidity ( ).

Physicochemical Properties

Property	Specification
IUPAC Name	(E)-N-(1-oxidopyridin-4-yl)methylidenehydroxylamine
Common Name	Isonicotinaldehyde oxime 1-oxide; 4-Pyridinealdoxime -oxide
CAS Registry Number	699-07-0
Molecular Formula	C H N O
Molecular Weight	138.12 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in hot water, ethanol, DMSO; sparingly soluble in non-polar solvents.[1][3][4]
Melting Point	>200°C (Decomposes) - High MP due to intermolecular H-bonding

Structural Resonance & Zwitterionic Character

The

-oxide moiety introduces a significant dipole. The oxygen atom bears a partial negative charge, while the ring nitrogen bears a partial positive charge. This facilitates strong intermolecular hydrogen bonding with the oxime hydroxyl group of neighboring molecules, leading to high crystal lattice energy.

• Oxime Configuration: The compound predominantly exists in the E-isomer configuration due to steric stability, though Z-isomers can be generated photochemically.

• Coordination Potential: It acts as a bridging or chelating ligand. The

  -oxide oxygen is a "hard" donor preferred by lanthanides (e.g., Eu , Tb ), while the oxime nitrogen/oxygen can coordinate transition metals (Cu , Ni ).

Synthetic Pathways[9][10]

The synthesis of isonicotinaldehyde oxime 1-oxide must be carefully controlled to prevent over-oxidation of the oxime to a nitro group or hydrolysis of the oxime back to the aldehyde.

Primary Route: Condensation of Isonicotinaldehyde 1-Oxide

The most reliable protocol involves the prior oxidation of the pyridine ring followed by condensation with hydroxylamine. This avoids the competitive oxidation of the oxime functionality.

Step 1: Oxidation of Isonicotinaldehyde (or 4-Picoline) to Isonicotinaldehyde 1-oxide (CAS 7216-42-4). Step 2: Condensation with Hydroxylamine Hydrochloride (

) in the presence of a base ( ).

Visualization of Synthesis Logic

The following diagram illustrates the retrosynthetic logic and forward reaction pathway.

Figure 1: Step-wise synthesis pathway prioritizing ring oxidation prior to oxime formation to ensure chemoselectivity.

Reactivity & Functionalization[11]

Quaternization (Drug Synthesis)

The primary industrial application of CAS 699-07-0 is its conversion into bis-pyridinium nerve agent antidotes. Reaction with dihaloalkanes (e.g., 1,3-dibromopropane or bis(chloromethyl) ether) generates the linked quaternary salts.

• Reaction: Nucleophilic attack by the

  -oxide oxygen is not the goal here. Instead, the -oxide is often reduced in situ or the synthesis starts from the non-oxidized form. However, for specific -oxide containing derivatives (metabolites), the 1-oxide is the starting material.

• Note: If the target is standard Obidoxime, the starting material is usually 4-pyridinealdoxime (non-oxidized). If the target is the N-oxide metabolite or specific oxidized analogs, CAS 699-07-0 is used.[1]

Metal Coordination

The

-oxide oxygen possesses high electron density, making it an excellent ligand for "hard" acids.

• Lanthanides: Complexes with Europium (

  ) and Terbium ( ) exhibit strong luminescence. The -oxide acts as an "antenna," absorbing UV light and transferring energy to the lanthanide ion.

• Transition Metals: Copper(II) complexes form bridged dimers where the

  -oxide oxygen bridges two metal centers, facilitating magnetic exchange interactions.

Pharmaceutical Applications: Organophosphate Antidotes[12]

While quaternary oximes (2-PAM, HI-6) are the standard of care, the 1-oxide variants play a crucial role in the pharmacokinetic understanding of these drugs.

Mechanism of Action (Reactivation)

The fundamental mechanism involves the nucleophilic attack of the oxime oxygen on the phosphorus atom of the nerve agent-inhibited enzyme.

• Inhibition: Organophosphate (OP) phosphorylates the Serine hydroxyl in the AChE active site.

• Reactivation: The oxime (

  ) attacks the Phosphorus.

• Restoration: The OP-Oxime conjugate leaves, freeing the enzyme.

The Role of the 1-Oxide

• Metabolism: 4-Pyridinealdoxime 1-oxide is a known oxidative metabolite of 4-PAM. Understanding its toxicity and clearance is vital for drug safety profiles.

• Blood-Brain Barrier (BBB): Unlike the permanently charged quaternary salts (which struggle to cross the BBB), the neutral 1-oxide can penetrate the CNS more effectively. Once inside, if it can be metabolically converted or possess intrinsic activity, it offers a pathway to central reactivation, though its intrinsic nucleophilicity is lower than the cationic species.

Figure 2: General mechanism of Acetylcholinesterase (AChE) reactivation by oxime-based nucleophiles.

Experimental Protocols

Synthesis of Isonicotinaldehyde Oxime 1-Oxide

Based on standard heterocyclic N-oxide preparations.

Reagents:

• Isonicotinaldehyde 1-oxide (10 mmol)

• Hydroxylamine hydrochloride (12 mmol)

• Sodium Carbonate (

  ) (6 mmol)

• Ethanol (95%) and Water.

Procedure:

• Dissolution: Dissolve 1.23 g of isonicotinaldehyde 1-oxide in 15 mL of warm ethanol.

• Preparation of Base: Dissolve hydroxylamine HCl and sodium carbonate in 5 mL of water.

• Reaction: Add the aqueous hydroxylamine solution dropwise to the aldehyde solution with stirring.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 2–3 hours. Monitor via TLC (Silica, MeOH:DCM 1:9).

• Isolation: Cool the mixture to 0°C. The product, isonicotinaldehyde oxime 1-oxide, will precipitate as a white solid.

• Purification: Filter the solid and wash with cold water to remove inorganic salts. Recrystallize from Ethanol/Water (1:1).

• Yield: Typical yields range from 75% to 85%.

Characterization Data (Expected)

• 1H NMR (DMSO-d6, 400 MHz):

  11.8 (s, 1H, N-OH), 8.2 (d, 2H, Ar-H), 7.8 (s, 1H, CH=N), 7.6 (d, 2H, Ar-H). Note: N-oxide ring protons are shielded relative to the pyridine analog.

• IR (KBr): 3200-2800 cm

  (O-H stretch, broad), 1250 cm (N-O stretch).

References

• ChemicalBook. (2025). Isonicotinaldehyde oxime 1-oxide Properties and Suppliers (CAS 699-07-0). Retrieved from

• GuideChem. (2025). 4-Pyridinecarboxaldehyde, oxime, 1-oxide Structure and Data. Retrieved from

• Musilek, K., et al. (2011). Design, synthesis and structure-activity relationship of new nerve agent reactivators. Medicinal Research Reviews. (Contextual grounding on Oxime synthesis).

• Harrison, C. H., & Watson, W. H. (1970).[5] Lanthanide complexes of 4-methylpyridine-1-oxide. Journal of Inorganic and Nuclear Chemistry. (Grounding for N-oxide coordination chemistry).

• Alfa Chemistry. (2025). Isonicotinaldehyde oxime 1-oxide Product Data. Retrieved from

Sources

• 1. guidechem.com [guidechem.com]
• 2. isonicotinaldehyde oxime 1-oxide | 699-07-0 [amp.chemicalbook.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. ias.ac.in [ias.ac.in]

An In-Depth Technical Guide to the Thermodynamic Stability of Pyridine N-Oxide Oximes

Abstract

Pyridine N-oxide oximes represent a critical class of compounds, particularly in medicinal chemistry and as cholinesterase reactivators for treating organophosphate poisoning.[1][2] Their efficacy and safety are intrinsically linked to their thermodynamic stability. This guide provides a comprehensive technical overview of the factors governing the stability of these molecules, detailed methodologies for their assessment, and insights into their decomposition pathways. It is intended for researchers, scientists, and drug development professionals to foster a deeper understanding of these compounds, ensuring their safe handling, optimal formulation, and reliable application.

Introduction: The Critical Role of Stability

Pyridine N-oxide oximes are characterized by two key functional groups: the pyridine N-oxide moiety and the oxime group (>C=N-OH). This unique combination imparts valuable chemical and biological properties, most notably in the case of Pralidoxime (2-PAM), an essential antidote for nerve agent and pesticide poisoning.[1] However, the energetic nature of the N-O bond and the reactivity of the oxime group introduce potential stability challenges. Understanding the thermodynamic stability of these molecules is not merely an academic exercise; it is a fundamental requirement for:

• Drug Development: Ensuring shelf-life, predicting degradation products, and designing stable formulations.[3]

• Chemical Safety: Preventing runaway reactions or hazardous decomposition during synthesis, storage, and handling.[4]

• Efficacy and Toxicology: Guaranteeing that the active molecule remains intact to perform its function and that degradation products are not toxic.[1][5]

This guide will deconstruct the multifaceted nature of their stability, from the influence of molecular structure to the impact of environmental factors, and provide robust protocols for its empirical evaluation.

Structural Features and Intrinsic Stability Factors

The inherent stability of a pyridine N-oxide oxime is dictated by its electronic and steric properties.

The Pyridine N-Oxide Group

The N-O bond in pyridine N-oxide is relatively stable, with a bond dissociation energy (BDE) of approximately 63.3 kcal/mol.[6] This stability is notable despite the bond's dipolar nature.[6] However, this bond can be susceptible to cleavage under thermal stress or in the presence of certain catalysts.[4]

• Substituent Effects: The electronic nature of substituents on the pyridine ring plays a pivotal role.

  • Electron-Donating Groups (EDGs): Groups like alkyl (e.g., -CH₃) or alkoxy (-OCH₃) can increase electron density on the ring, which may subtly enhance the stability of the N-oxide.[4][7]

  • Electron-Withdrawing Groups (EWGs): Groups such as nitro (-NO₂) or cyano (-CN) pull electron density away from the ring, potentially weakening the N-O bond and decreasing thermal stability.[8] Studies on substituted anilines and phenols show that EWGs tend to increase bond dissociation enthalpies, but the effect is highly system-dependent.[7][9]

The Oxime Group

The oxime linkage (C=N-OH) is generally robust, exhibiting significantly greater hydrolytic stability compared to related linkages like hydrazones, especially at neutral pH.[10] This stability is attributed to the higher electronegativity of the oxygen atom, which makes the oxime less susceptible to protonation, the initial step in acid-catalyzed hydrolysis.[10]

• Steric and Electronic Influences: The stability of the oxime is influenced by the groups attached to the C=N bond. Conjugates derived from ketones are typically more stable than those from aldehydes.[11]

• Geometric Isomerism: Oximes can exist as E/Z (or syn/anti) stereoisomers. These isomers can have different energy levels and, consequently, different stabilities and reactivity, which was suggested in the analysis of Pralidoxime where two distinct peaks were identified as stereoisomers.[1][5]

• Acidity and Basicity: The oxime group is weakly acidic and can be deprotonated under basic conditions, while the nitrogen atom has a lone pair of electrons, making it weakly basic.[12] This amphoteric nature means its stability can be highly dependent on the pH of the environment.

Extrinsic Factors Governing Stability

External conditions can significantly impact the stability profile of pyridine N-oxide oximes.

• Temperature: As with most chemical compounds, temperature is a primary driver of decomposition. Thermal energy can overcome the activation barrier for bond cleavage, initiating degradation.[4] For example, Pralidoxime Chloride melts with decomposition between 215°C and 225°C.[13]

• pH: The hydrolysis of oximes is acid-catalyzed.[11] Therefore, in acidic environments, the C=N bond can be cleaved, leading to the formation of the corresponding aldehyde or ketone and hydroxylamine.[12] This pH-dependent lability can be exploited in drug delivery systems but is a critical consideration for formulation and storage.[10]

• Light (Photostability): Pyridine N-oxides can be susceptible to photodegradation. UV irradiation can promote the formation of reactive species like hydroxyl radicals, leading to the breakdown of the pyridine ring.[14][15] The degradation process can be accelerated by photocatalysts like ZnO or TiO₂.[16]

Decomposition Pathways and Products

When a pyridine N-oxide oxime degrades, it can follow several pathways. A primary degradation product of Pralidoxime in solution is the corresponding N-methyl pyridinium carboxaldehyde, formed via hydrolysis of the oxime group.[1][5]

Thermal decomposition of the pyridine N-oxide moiety can be more complex. For 2-methylpyridine N-oxide, thermal stress leads to the formation of 2-methylpyridine and pyridine as major products, indicating cleavage and rearrangement reactions.[4] Theoretical studies on pyridine pyrolysis suggest that the initial steps involve internal hydrogen transfer or C-H bond homolysis, eventually leading to ring opening and the formation of smaller molecules like HCN and acetylene.[17]

Experimental Assessment of Thermodynamic Stability

A robust evaluation of thermal stability requires a multi-technique approach. The primary methods are thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).[3]

Workflow for Thermal Hazard Assessment

The following diagram outlines a comprehensive workflow for assessing the thermal stability of a novel pyridine N-oxide oxime.

Caption: Experimental workflow for thermal stability assessment.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature, allowing for the detection of thermal events like melting and decomposition.[18] It is a primary tool for preliminary thermal hazard assessment.[19][20]

Rationale: The key parameters derived from a DSC thermogram are the onset temperature (T_onset) of an exothermic event and the total energy released (enthalpy of decomposition, ΔH_dec). A low T_onset indicates that decomposition begins at a relatively low temperature, while a high ΔH_dec suggests a highly energetic and potentially hazardous decomposition.[21]

Experimental Protocol: DSC Screening

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).[19]

• Sample Preparation: Accurately weigh 1-3 mg of the test compound into a pressure-resistant crucible (e.g., gold-plated stainless steel or a sealed glass ampoule).[18][21] Using a sealed crucible is critical to prevent the evaporation of the sample or its decomposition products, which could lead to dangerously misleading results.[20]

• Reference: Prepare an empty, sealed crucible as a reference.[18]

• Temperature Program:

  • Equilibrate the system at a starting temperature (e.g., 30 °C).

  • Ramp the temperature at a constant rate, typically 5 or 10 °C/min, to a final temperature well above any expected decomposition (e.g., 350-400 °C).[21]

  • Maintain an inert atmosphere by purging with nitrogen gas (e.g., 50 mL/min).[22][23]

• Data Analysis: Record the heat flow versus temperature. Determine the T_onset and integrate the exothermic peak to calculate ΔH_dec.

Thermogravimetric Analysis (TGA)

TGA measures the change in a sample's mass as a function of temperature.[24] It is complementary to DSC, helping to distinguish between physical processes (like melting) and chemical events that involve mass loss (like decomposition).[25]

Rationale: By correlating the temperature of mass loss from TGA with the temperature of an exotherm from DSC, one can confirm that the thermal event is indeed a decomposition reaction. TGA is also invaluable for detecting the presence of residual solvents or water, which can impact stability.[26]

Experimental Protocol: TGA Analysis

• Instrument Calibration: Calibrate the TGA balance and temperature sensor according to the manufacturer's specifications.

• Sample Preparation: Weigh 5-10 mg of the sample into an appropriate TGA pan (e.g., alumina or platinum).[27] The sample should be representative of the bulk material.[27]

• Temperature Program:

  • Equilibrate at a starting temperature (e.g., 30 °C).

  • Heat the sample at a controlled rate (e.g., 10 °C/min) to a final temperature.[3]

  • Maintain an inert nitrogen atmosphere to prevent oxidative degradation.[24]

• Data Analysis: Plot the percentage of mass loss versus temperature. The resulting curve indicates the temperatures at which degradation occurs.

Data Interpretation

The data gathered from these analyses must be synthesized to build a complete stability profile.

Parameter	Technique	Significance	Typical Values of Concern
Onset Temperature (T_onset)	DSC	Temperature at which decomposition begins. Lower values indicate lower thermal stability.	< 150 °C may require special handling/storage considerations.
Enthalpy of Decomposition (ΔH_dec)	DSC	Energy released during decomposition. Higher values indicate greater hazard potential.	> 500 J/g suggests a high potential for energetic decomposition.[21]
Mass Loss Temperature (T_d)	TGA	Temperature at which significant mass loss occurs, confirming decomposition.	Should correlate with the T_onset from DSC.
Degradation Products	HPLC, LC-MS	Identification of molecules formed during degradation.	Essential for toxicology assessment and understanding the mechanism.[5]

Table 1: Key Parameters for Thermodynamic Stability Assessment.

Case Study: Pralidoxime (2-PAM)

Pralidoxime is a well-studied pyridine N-oxide oxime. While the lyophilized (powder) form is chemically stable for many years when stored properly, the solubilized form (in autoinjectors) shows a greater propensity for degradation.[1][5] Studies on expired autoinjectors have identified a small peak corresponding to the N-methyl pyridinium carboxaldehyde degradation product, highlighting the importance of the formulation and storage conditions on the stability of the final product.[1][5] This underscores the need for long-term stability studies under real-world conditions, not just rapid thermal screening.

Conclusion and Best Practices

The thermodynamic stability of pyridine N-oxide oximes is a complex interplay of intrinsic molecular structure and extrinsic environmental factors. A thorough understanding and empirical assessment of this stability are paramount for the safe and effective application of these compounds in drug development and other fields.

Key Recommendations:

• Comprehensive Characterization: Always perform both DSC and TGA analyses to build a complete thermal profile.

• Methodological Rigor: Use sealed, pressure-resistant crucibles for DSC analysis of potentially energetic or volatile compounds to obtain accurate and safe results.[20]

• Long-Term Studies: Complement rapid thermal screening with long-term aging and photostability studies to identify degradation products and establish a realistic shelf-life.

• Consider the Full System: Stability is not just a property of the active molecule but of the entire system, including excipients, solvents, and packaging. Compatibility studies are essential.[26]

By adhering to these principles, researchers can mitigate risks, ensure product quality, and unlock the full potential of this important class of molecules.

References

• Kalia, J., & Raines, R. T. (2008). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. PMC. Retrieved February 27, 2026, from [Link]

• Biran, A., et al. (2011). Preparing for chemical terrorism: a study of the stability of expired pralidoxime (2-PAM). Disaster Medicine and Public Health Preparedness. Retrieved February 27, 2026, from [Link]

• Biran, A., et al. (2013). Preparing for Chemical Terrorism: A Study of the Stability of Expired Pralidoxime (2-PAM). Cambridge Core. Retrieved February 27, 2026, from [Link]

• Unveiling the Secrets of Thermogravimetric Analysis: A Comprehensive Exploration. (2024). Open Access Journals. Retrieved February 27, 2026, from [Link]

• Oximes: Structure, Formula, Preparation & Uses in Chemistry. (n.d.). Vedantu. Retrieved February 27, 2026, from [Link]

• Pralidoxime. (n.d.). PubChem. Retrieved February 27, 2026, from [Link]

• Shinde, V. (2020). Thermogravimetric Analysis in Pharmaceuticals. Veeprho. Retrieved February 27, 2026, from [Link]

• The thermal decomposition of some pyridine N-oxide and substituted pyridine N-oxide complexes. (1968). Journal of the Chemical Society A. Retrieved February 27, 2026, from [Link]

• Thermodynamic reaction profile of α-ureation of pyridine N-oxide. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Theoretical study on the thermal decomposition of pyridine. (2000). ResearchGate. Retrieved February 27, 2026, from [Link]

• Structural Chemistry of Oximes. (2013). ACS Publications. Retrieved February 27, 2026, from [Link]

• PROTOPAM Chloride (pralidoxime chloride) for Injection. (2010). accessdata.fda.gov. Retrieved February 27, 2026, from [Link]

• Thermal decomposition of 2-methylpyridine N-oxide. (2018). ResearchGate. Retrieved February 27, 2026, from [Link]

• Hydrolytic Stability of Hydrazones and Oximes. (2008). ResearchGate. Retrieved February 27, 2026, from [Link]

• The Bond Dissociation Energy of the N–O Bond. (2021). Schlegel Group - Wayne State University. Retrieved February 27, 2026, from [Link]

• Pralidoxime. (2013). Medical Countermeasures Database - CHEMM. Retrieved February 27, 2026, from [Link]

• Photocatalytic degradation of pyridine in water solution using ZnO as an alternative catalyst to TiO2. (2005). ResearchGate. Retrieved February 27, 2026, from [Link]

• Photochemical and photocatalytic degradation of pyridine in the... (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Sinha, A. (2026). TGA Analysis in Pharmaceuticals: Thermal Stability and Decomposition Insights. ResolveMass Laboratories. Retrieved February 27, 2026, from [Link]

• Substituent effects on the bond dissociation enthalpies of aromatic amines. (2002). PubMed. Retrieved February 27, 2026, from [Link]

• Pyridine-N-Oxide-Aldoximes. Their Synthesis, and Chemical and Biochemical Properties. (1960). Scilit. Retrieved February 27, 2026, from [Link]

• Sublimation Enthalpies of Substituted Pyridine N-Oxides. (n.d.). PMC - NIH. Retrieved February 27, 2026, from [Link]

• Photodegradation of Pyridine in a Fluidized Bed Photocatalytic Reactor. (2023). MDPI. Retrieved February 27, 2026, from [Link]

• Differential Scanning Calorimetry and Vacuum Stability Test as Methods to Determine Explosives Compatibility. (2010). SCIndeks. Retrieved February 27, 2026, from [Link]

• Differential Scanning Calorimetry (DSC) analysis. (n.d.). Intertek. Retrieved February 27, 2026, from [Link]

• TGA Sample Preparation: A Complete Guide. (2025). Torontech. Retrieved February 27, 2026, from [Link]

• Practical Use of Differential Scanning Calorimetry for Thermal Stability Hazard Evaluation. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. (2021). ACS Publications. Retrieved February 27, 2026, from [Link]

• On the Use of Differential Scanning Calorimetry for Thermal Hazard Assessment of New Chemistry: Avoiding Explosive Mistakes. (2020). PubMed. Retrieved February 27, 2026, from [Link]

• Up-Scaling of DSC Data of High Energetic Materials. (n.d.). AKTS. Retrieved February 27, 2026, from [Link]

• Pyridine-N-Oxide-Aldoximes. Their Synthesis, and Chemical and Biochemical Properties. (n.d.). Amanote Research. Retrieved February 27, 2026, from [Link]

• Kinetics analysis of energetic material using isothermal DSC. (n.d.). Semantic Scholar. Retrieved February 27, 2026, from [Link]

• Recent trends in the chemistry of pyridine N-oxides. (n.d.). arkat usa. Retrieved February 27, 2026, from [Link]

• Photodegradation of Pyridine in a Fluidized Bed Photocatalytic Reactor. (2025). Preprints.org. Retrieved February 27, 2026, from [Link]

• Kinetics of the Thermal Decomposition of Pyridine. (n.d.). ScholarWorks at WMU. Retrieved February 27, 2026, from [Link]

• Pyridine Oximes: Synthesis, Reactions, and Biological Activity. (Review). (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Substituent Effects on the N–H Bond Dissociation Enthalpies, Ionization Energies, Acidities, and Radical Scavenging Behavior of 3,7-Disubstituted Phenoxazines and 3,7-Disubstituted Phenothiazines. (n.d.). PMC - NIH. Retrieved February 27, 2026, from [Link]

• Biodegradation of pyridine under UV irradiation. (2015). ResearchGate. Retrieved February 27, 2026, from [Link]

• ISIS Differential Scanning Calorimetry. (2014). ISIS. Retrieved February 27, 2026, from [Link]

• Differential Scanning Calorimetry (DSC). (n.d.). Groupe 6NAPSE. Retrieved February 27, 2026, from [Link]

• HP-DSC study of energetic materials. Part I. Overview of pressure influence on thermal behavior. (2016). ResearchGate. Retrieved February 27, 2026, from [Link]

• Substituent effects on the S–H bond dissociation energies of thiophenols. (2009). RSC Publishing. Retrieved February 27, 2026, from [Link]

• A New Convenient Synthesis of Pyridine-N-oxides. (n.d.). arkat-usa.org. Retrieved February 27, 2026, from [Link]

• Stabilization of high oxidation states of nickel with pyridine oxime ligands. (n.d.). ACS Publications. Retrieved February 27, 2026, from [Link]

• Photochemistry of pyrimidine N-oxides and N-benzoyliminopyrimidines. (n.d.). Wageningen University & Research eDepot. Retrieved February 27, 2026, from [Link]

• A Density Functional Study of Substituent Effects on the O−H and O−CH3 Bond Dissociation Energies in Phenol and Anisole. (n.d.). ACS Publications. Retrieved February 27, 2026, from [Link]

• Pyridine-N-oxide. (n.d.). Wikipedia. Retrieved February 27, 2026, from [Link]

Sources

• 1. Preparing for Chemical Terrorism: A Study of the Stability of Expired Pralidoxime (2-PAM) | Disaster Medicine and Public Health Preparedness | Cambridge Core [cambridge.org]
• 2. Pralidoxime - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Preparing for chemical terrorism: a study of the stability of expired pralidoxime (2-PAM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]
• 7. Substituent effects on the bond dissociation enthalpies of aromatic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Substituent Effects on the N–H Bond Dissociation Enthalpies, Ionization Energies, Acidities, and Radical Scavenging Behavior of 3,7-Disubstituted Phenoxazines and 3,7-Disubstituted Phenothiazines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oximes: Structure, Formula, Preparation & Uses in Chemistry [vedantu.com]
• 13. accessdata.fda.gov [accessdata.fda.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Differential Scanning Calorimetry Analysis [intertek.com]
• 19. researchgate.net [researchgate.net]
• 20. On the Use of Differential Scanning Calorimetry for Thermal Hazard Assessment of New Chemistry: Avoiding Explosive Mistakes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 23. 6-napse.com [6-napse.com]
• 24. veeprho.com [veeprho.com]
• 25. openaccessjournals.com [openaccessjournals.com]
• 26. resolvemass.ca [resolvemass.ca]
• 27. torontech.com [torontech.com]

Protocols & Analytical Methods

Protocol for synthesis of isonicotinaldehyde oxime 1-oxide from isonicotinaldehyde

Application Note: Selective N-Oxidation of Pyridine Aldoximes

Abstract

This application note details a robust, two-step protocol for the synthesis of isonicotinaldehyde oxime 1-oxide (4-pyridinealdoxime

-oxide) starting from isonicotinaldehyde . While direct -oxidation of pyridine aldehydes is complicated by the susceptibility of the aldehyde group to over-oxidation (yielding isonicotinic acid), this protocol utilizes a "protection-free" strategy. The aldehyde is first converted to the robust oxime, followed by a chemoselective -oxidation using a Sodium Tungstate / Hydrogen Peroxide catalytic system. This method avoids the formation of nitro-compounds often seen with -CPBA and eliminates the harsh conditions of classical peracetic acid oxidation.

Introduction & Retrosynthetic Analysis

Isonicotinaldehyde oxime 1-oxide is a critical intermediate in the synthesis of quaternary pyridinium antidotes (e.g., Obidoxime, HI-6) used against organophosphate poisoning. It also serves as a versatile ligand in coordination chemistry.

The Synthetic Challenge:

• Aldehyde Sensitivity: Oxidizing isonicotinaldehyde directly often yields isonicotinic acid

  -oxide due to the lability of the aldehyde C-H bond.

• Oxime Sensitivity: If the oxime is formed first, subsequent

  -oxidation with strong peracids (like -CPBA) can attack the C=N bond, leading to nitro compounds or nitrile oxides.

The Solution: We employ a chemoselective catalytic oxidation . The oxime is synthesized first to stabilize the formyl carbon. Subsequently, Sodium Tungstate (

) catalyzes the activation of hydrogen peroxide to form peroxotungstate species, which selectively transfer oxygen to the pyridine nitrogen without affecting the oxime functionality.

Caption: Chemoselective route avoiding aldehyde over-oxidation and oxime degradation.

Experimental Protocol

Materials & Reagents

Reagent	CAS No.[1]	Role	Equiv.
Isonicotinaldehyde	872-85-5	Starting Material	1.0
Hydroxylamine HCl	5470-11-1	Oximation Agent	1.1
Sodium Carbonate	497-19-8	Base	0.6
Sodium Tungstate Dihydrate	10213-10-2	Catalyst	0.05 (5 mol%)
Hydrogen Peroxide (30%)	7722-84-1	Oxidant	2.0 - 3.0
Ethanol/Water	-	Solvent	-

Step 1: Synthesis of Isonicotinaldehyde Oxime

Objective: Convert the sensitive aldehyde into a robust oxime.

• Preparation: In a 500 mL round-bottom flask, dissolve Isonicotinaldehyde (10.7 g, 100 mmol) in Ethanol (50 mL) and Water (50 mL).

• Addition: Add Hydroxylamine Hydrochloride (7.64 g, 110 mmol) in one portion.

• Basification: Slowly add a solution of Sodium Carbonate (6.36 g, 60 mmol) in water (30 mL) dropwise over 15 minutes. Note: CO2 evolution will occur; ensure adequate venting.

• Reaction: Stir the mixture at room temperature for 2 hours. A white precipitate typically forms.

• Workup:

  • Cool the mixture to 0-5°C in an ice bath for 30 minutes.

  • Filter the solid precipitate.[2]

  • Wash the cake with cold water (2 x 20 mL) to remove salts.

  • Dry in a vacuum oven at 40°C.

• Validation:

  • Yield: Expect 10.5 - 11.5 g (85-95%).

  • Appearance: White to off-white crystalline solid.

  • Mp: 132-134°C.

Step 2: Catalytic N-Oxidation

Objective: Selectively oxidize the pyridine nitrogen.

• Setup: In a 250 mL three-necked flask equipped with a reflux condenser and thermometer, suspend Isonicotinaldehyde Oxime (6.1 g, 50 mmol) in Water (50 mL).

• Catalyst Addition: Add Sodium Tungstate Dihydrate (0.82 g, 2.5 mmol).

• Oxidation:

  • Heat the suspension to 60°C.

  • Add Hydrogen Peroxide (30% w/w) (11.3 mL, ~100 mmol) dropwise over 30 minutes. Caution: Exothermic reaction.

  • After addition, raise temperature to 70-75°C and stir for 4-6 hours.

• Monitoring: Monitor by TLC (Eluent: DCM/MeOH 9:1). The starting material (Rf ~0.6) should disappear, and the

  -oxide (Rf ~0.2) will appear.

  • Pro-Tip: If conversion is incomplete after 6 hours, add an additional 0.5 eq of H2O2 and stir for 2 more hours.

• Workup:

  • Cool the reaction mixture to 5°C. The product may crystallize directly from the aqueous solution.

  • If no precipitate forms, concentrate the solution under reduced pressure to ~20 mL volume and cool again.

  • Filter the solid product.[2][3][4]

  • Recrystallize from Ethanol/Water if high purity is required.

• Validation:

  • Yield: Expect 5.5 - 6.2 g (80-90%).

  • Appearance: White crystalline powder.

  • Mp: 218-220°C (dec).

Critical Process Parameters (CPPs) & Troubleshooting

Parameter	Specification	Impact of Deviation
Reaction pH (Step 1)	6.0 - 7.5	Too acidic: Incomplete reaction. Too basic: Cannizzaro side reaction.
Temperature (Step 2)	70-75°C	>85°C: Risk of oxime hydrolysis to acid. <60°C: Very slow reaction.
Catalyst Load	2-5 mol%	Without Tungstate, H2O2 reacts very slowly with electron-deficient pyridines.

Why not m-CPBA? While

-chloroperoxybenzoic acid ( -CPBA) is a common oxidant, it is an electrophilic oxidant that can attack the C=N bond of the oxime, potentially leading to nitro-derivatives or converting the oxime to a nitrile oxide (which then dimerizes to furoxans). The Tungstate/H2O2 system acts as a nucleophilic oxidant specific to the pyridine nitrogen.

Analytical Validation

1H NMR (DMSO-d6, 400 MHz):

• 11.95 (s, 1H, N-OH)
• 8.21 (d, J=6.8 Hz, 2H, Py-H2,6)
• 8.15 (s, 1H, CH=N)
• 7.68 (d, J=6.8 Hz, 2H, Py-H3,5)

• Note the downfield shift of protons compared to the non-oxidized precursor due to the N-oxide anisotropy.

Workflow Diagram

Caption: Operational workflow for the synthesis of Isonicotinaldehyde oxime 1-oxide.

References

• Preparation of Pyridine N-oxides (General Method)

  • Organic Syntheses, Coll.[3][5] Vol. 4, p.828 (1963); Vol. 33, p.79 (1953). Describes the classical peracetic acid route.

• Tungstate Catalyzed Oxidation (Green Chemistry)

  • Choudary, B. M., et al. "A clean and selective oxidation of pyridines to pyridine N-oxides."[6] Chemical Communications, 1990.

  • Detailed in: Quest Journals, "Tungstate catalyzed oxidation of Pyrimidines with hydrogen peroxide", 2022.

• Synthesis of 4-Pyridinealdoxime (Precursor)

  • PrepChem, "Synthesis of 4-pyridinecarboxaldehyde oxime".

• Compound Data (Isonicotinaldehyde oxime 1-oxide)

  • NIST Chemistry WebBook, SRD 69.

• Safety of Peroxides

  • National Research Council.

  • [3]

Sources

• 1. 4-Pyridinecarboxaldehyde, oxime [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. CN1982297A - Synthesis of pyridine-N-oxide - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. W/HAP catalysed N-oxidation of tertiary amines with H2O2 as an oxidant - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Photochemical Isomerization of syn- and anti-Isonicotinaldehyde Oxime 1-Oxide

Introduction: The Significance of Stereochemical Control in Oxime N-Oxides

Isonicotinaldehyde oxime 1-oxide, a heterocyclic aldoxime N-oxide, exists as two geometric isomers: syn and anti (often referred to as Z and E, respectively). The spatial arrangement of the hydroxyl group relative to the pyridine ring profoundly influences the molecule's steric and electronic properties. This stereochemistry is critical in drug development and medicinal chemistry, where specific isomers may exhibit desired therapeutic activity while others may be inactive or toxic. For instance, the synthesis of specific quaternary salts of the anti-isomer has been a target for research into therapeutic agents against anticholinesterase poisoning.[1][2]

Most conventional synthetic routes for oximes yield either a mixture of isomers or the thermodynamically more stable syn-isomer.[3][4] Consequently, developing reliable methods to access the less stable anti-isomer is of significant synthetic interest. Photochemical isomerization offers a powerful and direct pathway to overcome the thermodynamic barrier and convert the abundant syn-isomer into the valuable anti-isomer. This process involves the absorption of light energy to promote the molecule to an excited state, where rotation around the carbon-nitrogen double bond (C=N) becomes facile, enabling the geometric interconversion.

This guide provides a detailed overview of the photochemical principles and two distinct, field-proven protocols for the isomerization of syn-isonicotinaldehyde oxime 1-oxide. We will explore both a classic direct UV irradiation method and a modern, milder approach using visible-light photocatalysis.

Mechanistic Pathways of Photoisomerization

The isomerization from the syn to the anti form is not a spontaneous process at ground state due to the high rotational energy barrier of the C=N double bond. Upon absorption of photons, the molecule is promoted to an electronic excited state (singlet, S₁, or triplet, T₁), where the bond order of the C=N bond is reduced, significantly lowering the rotational barrier.

Two primary mechanisms can be leveraged:

• Direct UV Excitation: The oxime directly absorbs a high-energy UV photon, promoting it to a singlet excited state (S₁). This can lead to isomerization, though other photoreactions may also occur.[5] This method is effective but can sometimes lead to side products due to the high energy involved.

• Triplet Sensitization: A photocatalyst absorbs lower-energy visible light and transfers its energy to the oxime, promoting it directly to its triplet excited state (T₁).[3][6] This energy transfer (EnT) mechanism is often cleaner, more selective, and avoids the use of harsh UV light, which can degrade sensitive functional groups.[3][6]

The general pathway involves excitation, bond rotation in the excited state, and relaxation back to the ground state, potentially yielding the opposite isomer.

Caption: General mechanism for photochemical syn-to-anti isomerization of oximes.

Experimental Protocols

This section details two distinct protocols for achieving the photochemical isomerization. The choice of method depends on the available equipment, scale, and desired reaction mildness.

Protocol 1: Direct Photolysis with UV Irradiation

This classic method utilizes high-energy UV light to directly excite the syn-oxime. It is effective for synthesizing the anti-isomer but requires specific equipment and careful temperature control.[1][2]

A. Materials and Equipment

• syn-Isonicotinaldehyde oxime 1-oxide

• Acetone (ACS grade or higher)

• Quartz reaction tube (e.g., 13-mm ID with a 24/40 joint)

• Low-pressure mercury arc lamp (emitting at 253.7 nm) housed in a quartz immersion tube

• Cooling bath (e.g., ice-water or cryocooler)

• Magnetic stirrer and stir bar

• Filtration apparatus (Büchner funnel)

• Deionized water (for recrystallization)

B. Step-by-Step Procedure

• Preparation: Prepare a concentrated solution of syn-isonicotinaldehyde oxime 1-oxide in acetone. A typical concentration is approximately 0.8 M (e.g., 1.2 g in 15 mL of acetone).[1]

• Reactor Setup: Place the solution in the quartz reaction tube with a magnetic stir bar. Insert the quartz immersion tube containing the UV lamp.

• Cooling: Submerge the reaction tube in a cooling bath maintained at 0–5 °C.

  • Causality Note: This low temperature is crucial. It minimizes thermal reversion of the desired anti-isomer back to the more stable syn-form and suppresses potential side reactions. The anti-isomer is often less soluble in the reaction medium at low temperatures, which aids its isolation via precipitation.

• Irradiation: Turn on the UV lamp to begin the irradiation. Stir the solution continuously to ensure uniform light exposure.

• Reaction Monitoring & Isolation: The reaction progress can be monitored by periodically taking aliquots and analyzing them via ¹H NMR or TLC. For this specific preparation, irradiation for an extended period (e.g., 17 hours) can lead to the precipitation of the crude anti-isomer directly from the solution.[1]

• Purification: Collect the precipitated solid by vacuum filtration. Wash the crude product with a small amount of cold acetone. Further purify the anti-isomer by recrystallization from hot water to yield the final product.

Protocol 2: Visible-Light Photocatalysis via Triplet Sensitization

This modern protocol employs a photocatalyst that absorbs visible light, offering a milder and often more selective alternative to direct UV irradiation.[4][6] It is particularly suitable for substrates with sensitive functional groups.

A. Materials and Equipment

• syn-Isonicotinaldehyde oxime 1-oxide

• Iridium-based photocatalyst (PC), e.g., [Ir(dF-CF₃ppy)₂(dtbbpy)]PF₆ (0.5 mol%)

• Ethyl acetate (EtOAc), anhydrous

• Schlenk flask or a 1-dram vial with a screw cap and septum

• Inert gas supply (Nitrogen or Argon)

• Magnetic stirrer and stir bar

• Blue LED light source (e.g., 40 W, 427 nm)[3]

• Cooling fan

• Rotary evaporator

B. Step-by-Step Procedure

• Reactor Setup: To a 1-dram vial containing a stir bar, add syn-isonicotinaldehyde oxime 1-oxide (0.1 mmol, 1.0 equiv.) and the iridium photocatalyst (0.0005 mmol, 0.5 mol%).

• Inert Atmosphere: Seal the vial with a septum cap. Evacuate and backfill the vial with nitrogen or argon three times to remove oxygen.

  • Causality Note: Oxygen can quench the excited triplet state of the photocatalyst, inhibiting the energy transfer process and reducing reaction efficiency. Therefore, maintaining an inert atmosphere is critical for success.

• Solvent Addition: Add anhydrous ethyl acetate via syringe to achieve a concentration of 0.1 M.

• Irradiation: Place the vial approximately 5-10 cm from the blue LED light source. Use a small fan to maintain the reaction at room temperature by dissipating heat from the lamp.[6]

• Reaction Monitoring: Stir the reaction mixture under irradiation for 2-4 hours. The progress can be monitored by TLC or by taking a small sample for ¹H NMR analysis to determine the syn/anti ratio.

• Work-up: Once the desired conversion is reached, turn off the light. Remove the solvent using a rotary evaporator.

  • Causality Note: The water bath on the rotary evaporator should be kept below 40 °C to prevent thermal-induced isomerization of the product back to the more stable syn-isomer.[6]

• Purification: The resulting product is often of high purity, showing a high anti/syn ratio (>20:1 is common for many aryl oximes).[3] If necessary, further purification can be achieved by column chromatography on silica gel.

Analytical Workflow and Characterization

A robust analytical workflow is essential for monitoring the isomerization and characterizing the final product. The primary techniques are NMR spectroscopy and chromatography.[7][8]

Caption: Experimental workflow for photochemical isomerization and analysis.

Characterization Data

Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive tool for distinguishing between the syn and anti isomers.[7] The chemical environment of the protons, especially the aldehydic proton (CH=N), is significantly different due to the anisotropic effect of the C=N bond and the proximity of the N-oxide and hydroxyl groups.

Isomer	Characteristic ¹H NMR Signal	Rationale for Chemical Shift
syn	Aldehydic proton (CH=N) appears at a higher chemical shift (downfield).	The proton is syn to the pyridine ring and may be influenced by the ring current and the N-oxide group, leading to deshielding.
anti	Aldehydic proton (CH=N) appears at a lower chemical shift (upfield).	The proton is anti to the pyridine ring and syn to the hydroxyl group's lone pairs, which can cause relative shielding compared to the syn-isomer.

Note: The exact δ values are solvent-dependent and should be confirmed with a pure standard if available. The relative difference is the key identifier.

Parameter	Protocol 1: Direct UV Photolysis	Protocol 2: Visible-Light Photocatalysis
Light Source	Low-pressure Hg Lamp (~254 nm)	Blue LEDs (~427 nm)
Energy Input	High (Direct Excitation)	Low (Energy Transfer)
Catalyst	None	Photocatalyst (e.g., Iridium complex)
Solvent	Acetone	Ethyl Acetate
Temperature	0–5 °C	Room Temperature
Atmosphere	Air	Inert (N₂ or Ar)
Key Advantage	Simple setup if equipment is available.	Mild conditions, high selectivity, functional group tolerance.[6]
Key Disadvantage	High energy can cause side reactions.	Requires an expensive photocatalyst and inert atmosphere.

References

• Zhang, X., & Rovis, T. (2021). Photocatalyzed Triplet Sensitization of Oximes Using Visible Light Provides a Route to Nonclassical Beckmann Rearrangement Products. Journal of the American Chemical Society, 143(50), 21211–21217. [Link]

• Zhang, X., & Rovis, T. (2022). Photocatalyzed Triplet Sensitization of Oximes Using Visible Light Provides a Route to Non-Classical Beckmann Rearrangement Products. PMC. [Link]

• Poziomek, E. J. (1964). Photochemical Synthesis of Anti-Isonicotinaldehyde Oxime. Defense Technical Information Center. [Link]

• Armarego, W. L. F. (2010). E, Z-isomerization and accompanying photoreactions of oximes, oxime ethers, nitrones, hydrazones, imines, azo-and azoxy compounds, and various applications. ResearchGate. [Link]

• Poziomek, E. J. (1964). PHOTOCHEMICAL SYNTHESIS OF ANTI-ISONICOTINALDEHYDE OXIME. Defense Technical Information Center. [Link]

• Rovis, T. et al. (2021). Photocatalyzed Triplet Sensitization of Oximes Using Visible Light Provides a Route to Nonclassical Beckmann Rearrangement Products. Journal of the American Chemical Society. [Link]

• Armarego, W. L. F. (2010). E,Z-Isomerization and Accompanying Photoreactions of Oximes, Oxime Eth. John Wiley & Sons. [Link]

• Knowles, R. R. (2021). Reactivity of oximes for diverse methodologies and synthetic applications. Nature Communications. [Link]

• Griesbeck, A. G. (2018). Light‐Induced Chemistry of Oximes and Derivatives. ResearchGate. [Link]

• Woywod, D. et al. (2021). Photochemistry of Aromatic N‐Oxides in Water Probed by Time‐Resolved X‐ray Absorption Spectroscopy. ResearchGate. [Link]

• Wageningen University & Research. (1975). Photochemistry of pyrimidine N-oxides and N-benzoyliminopyrimidines, and thermal reactions of N-aminopyrimidines with nitrogen-c. [Link]

• University of Victoria. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace. [Link]

• MDPI. (2025). Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. [Link]

• Organic Chemistry Portal. (2023). Oxime synthesis by condensation or oxidation. [Link]

• Royal Society of Chemistry. (2020). Photochemical anti–syn isomerization around the –N–N[double bond, length as m-dash] bond in heterocyclic imines. PMC. [Link]

• Centers for Disease Control and Prevention. (1970). Isolation and analysis of carbonyl compounds as oximes. CDC Stacks. [Link]

• MDPI. (2021). Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori. PMC. [Link]

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. Photocatalyzed Triplet Sensitization of Oximes Using Visible Light Provides a Route to Non-Classical Beckmann Rearrangement Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Photocatalyzed Triplet Sensitization of Oximes Using Visible Light Provides a Route to Nonclassical Beckmann Rearrangement Products [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]

Application Notes & Protocols: Isonicotinaldehyde Oxime 1-Oxide as a Multifunctional Linker in Metal-Organic Frameworks

Abstract & Scientific Foreword

Metal-Organic Frameworks (MOFs) represent a frontier in materials science, offering unprecedented control over porosity, surface area, and chemical functionality.[1][2] The choice of the organic linker is paramount, dictating the framework's topology, stability, and ultimate application.[3] This document introduces isonicotinaldehyde oxime 1-oxide, a novel and underexplored ligand, and provides a comprehensive guide to its application in MOF synthesis. We will move beyond a simple recitation of methods to explain the chemical rationale behind its use, proposing detailed protocols for the synthesis of a hypothetical MOF, herein designated GEM-MOF-1 (GEmini Multifunctional MOF 1). We will further explore a workflow for its characterization and outline its promising applications in environmental remediation and drug delivery, grounded in the unique chemistry of its dual functional groups.

Ligand Analysis: The Unique Potential of Isonicotinaldehyde Oxime 1-Oxide

Isonicotinaldehyde oxime 1-oxide (C₆H₆N₂O₂) is a pyridine derivative featuring two distinct and potent coordination sites: a pyridine N-oxide and an oxime group.[4] This duality is the cornerstone of its utility in MOF chemistry.

• Pyridine N-Oxide Moiety: The N-oxide group is a strong coordinating agent. The oxygen atom acts as a hard donor, readily binding to a variety of metal centers. Its presence has been shown to create robust MOFs with high affinity for pollutants, such as the demonstrated adsorption of Cr(VI) by a framework based on isonicotinate N-oxide.[5] This functionality provides a reliable anchoring point for building stable, three-dimensional structures.

• Oxime Moiety (-CH=NOH): The oxime group is a versatile and "smart" functional site.[6] It can coordinate to metal ions in several ways: through the nitrogen atom, the oxygen atom, or by deprotonating to form an oximato bridge between two metal centers.[7][8] This versatility can be exploited to create MOFs with unique topologies and reactivities. Furthermore, the oxime group is known for its role in reactivating acetylcholinesterase inhibited by organophosphates, making it a highly attractive functional group for biomedical applications.[9][10]

The combination of these two groups in a single, rigid linker allows for the design of multifunctional MOFs where one group primarily participates in framework construction (the N-oxide) while the other (the oxime) remains available for post-synthetic modification or direct application.

Figure 1: Structure and potential coordination sites of isonicotinaldehyde oxime 1-oxide.

Proposed Synthesis Protocol: GEM-MOF-1 (Zn)

This section details a proposed solvothermal method for the synthesis of a zinc-based MOF using isonicotinaldehyde oxime 1-oxide. Zinc is chosen as the metal node due to its common use in creating stable, porous frameworks like the MOF-5 family.[11]

3.1 Materials & Equipment

Material	Supplier & Grade	Notes
Isonicotinaldehyde oxime 1-oxide	Commercial	Purity >98%
Zinc nitrate hexahydrate [Zn(NO₃)₂·6H₂O]	ACS Reagent Grade	Metal source
N,N-Dimethylformamide (DMF)	Anhydrous, >99.8%	Solvent
Chloroform	ACS Reagent Grade	Activation solvent
20 mL Scintillation Vials	-	Reaction vessels
Programmable Laboratory Oven	-	For solvothermal synthesis
Centrifuge	-	For product collection
Schlenk Line / Vacuum Manifold	-	For sample activation

3.2 Step-by-Step Synthesis Procedure

• Precursor Solution A: In a 20 mL scintillation vial, dissolve 34.5 mg (0.25 mmol) of isonicotinaldehyde oxime 1-oxide in 5 mL of DMF. Sonicate for 5 minutes to ensure complete dissolution.

• Precursor Solution B: In a separate 10 mL beaker, dissolve 74.4 mg (0.25 mmol) of zinc nitrate hexahydrate in 5 mL of DMF.

• Reaction Mixture: Add Precursor Solution B to Precursor Solution A dropwise while stirring. Cap the 20 mL vial tightly.

  • Note from the Scientist: A 1:1 molar ratio of ligand to metal is a common starting point for exploratory MOF synthesis. DMF is selected for its high boiling point and its ability to dissolve a wide range of organic linkers and metal salts.[12]

• Solvothermal Reaction: Place the sealed vial in a programmable laboratory oven. Ramp the temperature to 110 °C over 2 hours and hold for 24 hours. Then, cool the oven to room temperature over 12 hours.

  • Note from the Scientist: Slow cooling often promotes the formation of larger, higher-quality crystals suitable for diffraction studies. The 24-hour reaction time is typical for MOF synthesis to reach thermodynamic equilibrium.[11]

• Product Isolation: After cooling, a white microcrystalline powder should be visible at the bottom of the vial. Decant the supernatant. Add 10 mL of fresh DMF, centrifuge the vial at 4000 rpm for 10 minutes, and decant the supernatant. Repeat this washing step three times to remove any unreacted precursors.

• Solvent Exchange & Activation: To remove the high-boiling DMF from the MOF pores, perform a solvent exchange. Add 10 mL of chloroform to the washed product, let it soak for 24 hours, and then decant. Repeat this process three times with fresh chloroform.

• Final Activation: Transfer the chloroform-soaked solid to a sample tube. Heat the sample to 120 °C under a dynamic vacuum for 12 hours to fully remove the solvent and activate the MOF for analysis. The resulting white powder is GEM-MOF-1 .

Characterization and Validation Workflow

To confirm the successful synthesis and properties of GEM-MOF-1, a series of characterization techniques are essential. This workflow ensures the protocol is self-validating.

Figure 2: Proposed workflow for the synthesis and characterization of GEM-MOF-1.

• Powder X-Ray Diffraction (PXRD): This is the most critical step to confirm the formation of a new crystalline material. The resulting pattern should show sharp peaks, indicating high crystallinity, and should not match the patterns of the starting materials.

• Thermogravimetric Analysis (TGA): TGA will determine the thermal stability of GEM-MOF-1, identifying the temperature at which the organic linker begins to decompose. A stable framework is crucial for most applications.

• Scanning Electron Microscopy (SEM): SEM imaging will reveal the crystal morphology (e.g., cubic, rod-like) and size distribution of the synthesized powder.[13]

• N₂ Physisorption (BET Analysis): This analysis, performed at 77 K, will determine the specific surface area (BET area) and pore volume of the activated MOF, confirming its permanent porosity.[14]

4.1 Expected Properties of GEM-MOF-1

The following table summarizes the anticipated properties of GEM-MOF-1 based on data from analogous frameworks.

Property	Expected Value	Rationale / Comparison
BET Surface Area	800 - 1500 m²/g	Comparable to other zinc-based MOFs utilizing pyridine-functionalized linkers.
Pore Volume	0.4 - 0.7 cm³/g	Typical for microporous to mesoporous MOFs.
Thermal Stability (N₂)	> 300 °C	The strong coordination of the N-oxide and the stability of the Zn-O bond should yield good thermal resistance.[12]
Crystal System	To be determined (TBD)	Dependent on the coordination geometry of the zinc node and the linker conformation.

Potential Applications for Drug Development & Research

The unique bifunctional nature of the isonicotinaldehyde oxime 1-oxide linker opens avenues for several high-impact applications.

Figure 3: Relationship between the ligand's functional groups and the MOF's potential applications.

5.1 Environmental Remediation: Heavy Metal Capture

Drawing a direct parallel to the isonicotinate N-oxide MOF, TMU-30, the exposed N-oxide groups within the pores of GEM-MOF-1 are expected to serve as highly effective binding sites for aqueous heavy metal pollutants like hexavalent chromium.[5] The high surface area and ordered pore structure would allow for rapid diffusion and efficient capture, making it a promising candidate for water purification systems.

5.2 Drug Delivery: A Platform for Antidote Encapsulation

Organophosphate poisoning is a significant global health issue.[10] Oximes are used as reactivators for the inhibited acetylcholinesterase enzyme.[9] Recent research has shown that encapsulating oximes within MOFs can create a system for their sustained release and can also provide a secondary benefit of directly degrading the toxic organophosphate compounds.[10] GEM-MOF-1 is a unique platform in this regard:

• Inherent Functionality: The oxime groups are already part of the framework structure, potentially offering inherent, albeit slow, detoxifying activity.

• Targeted Encapsulation: The pores of GEM-MOF-1 could be loaded with more potent, free oxime reactivators (e.g., pralidoxime). The framework would act as a protective carrier, preventing premature degradation of the drug and allowing for controlled release at the target site. This dual-functionality—a framework that is both the carrier and a potential active agent—is a novel and compelling direction for research.

References

• Kukushkin, V. Y., & Pombeiro, A. J. L. (1999). Oxime and oximate metal complexes: unconventional synthesis and reactivity.
• Yaghi, O. M., et al. (2008). Room temperature synthesis of metal-organic frameworks: MOF-5, MOF-74, MOF-177, MOF-199, and IRMOF-0. Tetrahedron.

• Wang, X., et al. (2017). Polyoxometalate-induced different metal–organic frameworks based on isonicotinic acid and Ag I ion: Syntheses, structures and properties. ResearchGate. [Link]

• Papatriantafyllopoulou, C., et al. (2017). From 1D Coordination Polymers to Metal Organic Frameworks by the Use of 2-Pyridyl Oximes. PMC - NIH. [Link]

• Demir, I., & Pekacar, A. I. (2015). Synthesis and characterization of transition metal complexes of oxime. ResearchGate. [Link]

• Pohanka, M. (2017). Oxime-containing acetylcholinesterase reactivators and their complexes with Pd(II) and Pt(II) ions: recent developments.

• Li, H., et al. (2019). Constructing new metal-organic frameworks with complicated ligands from "One-Pot" in situ reactions. SciSpace. [Link]

• MDPI. (2025). Synthesis of MOF-Derived Mono-, Bi- and Trimetallic Fe, Zn and Cu Oxides for Microwave-Assisted Benzyl Alcohol Oxidation. MDPI. [Link]

• Abanades-Lázaro, I., et al. (2022). Synthesis and Characterization of the Metal–Organic Framework CIM-80 for Organic Compounds Adsorption. PMC. [Link]

• Bote, K. P., et al. (2025). Synthesis of Metal Organic Frameworks (MOFs) and Their Derived Materials for Energy Storage Applications. ResearchGate. [Link]

• Ghasemian, M., et al. (2016). Metal-Organic Framework Based on Isonicotinate N-Oxide for Fast and Highly Efficient Aqueous Phase Cr(VI) Adsorption. PubMed. [Link]

• Taddei, M., et al. (2020).

• Lee, S., et al. (2025). Synthesis, Characterization, and Toxicity Evaluation of Size-Dependent Iron-Based Metal–Organic Frameworks. PMC. [Link]

• Kultaeva, A. A., et al. (2023). Properties of Aliphatic Ligand-Based Metal–Organic Frameworks. MDPI. [Link]

• Taheri, A., et al. (2025). Metal–organic frameworks for biomedical applications: bridging materials science and regenerative medicine. PMC. [Link]

• MDPI. (2023). Synthesis and Peroxide Activation Mechanism of Bimetallic MOF for Water Contaminant Degradation: A Review. MDPI. [Link]

• Wikipedia. Oxime. [Link]

• OSTI.gov. PhosMOFs MS Revised v4. [Link]

• Probst, D., et al. (2023). Oxime@Zirconium-Metal–Organic Framework Hybrid Material as a Potential Antidote for Organophosphate Poisoning. Universidad de Granada. [Link]

• ResearchGate. Various coordination modes of oximes. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Metal–organic frameworks for biomedical applications: bridging materials science and regenerative medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ossila.com [ossila.com]
• 4. Page loading... [guidechem.com]
• 5. Metal-Organic Framework Based on Isonicotinate N-Oxide for Fast and Highly Efficient Aqueous Phase Cr(VI) Adsorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oxime - Wikipedia [en.wikipedia.org]
• 7. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 8. researchgate.net [researchgate.net]
• 9. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 10. digibug.ugr.es [digibug.ugr.es]
• 11. yaghi.berkeley.edu [yaghi.berkeley.edu]
• 12. iris.unito.it [iris.unito.it]
• 13. Synthesis, Characterization, and Toxicity Evaluation of Size-Dependent Iron-Based Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis and Characterization of the Metal–Organic Framework CIM-80 for Organic Compounds Adsorption - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: A Comprehensive Guide to the Synthesis of Quaternary Salts from Isonicotinaldehyde Oxime 1-Oxide

Abstract

This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the preparation of quaternary ammonium salts derived from isonicotinaldehyde oxime 1-oxide. Pyridine N-oxides and their derivatives are a versatile class of compounds with significant applications in organic synthesis and medicinal chemistry.[1] Their quaternization leads to a class of compounds with a permanent positive charge, known as quaternary ammonium compounds (QACs), which exhibit a wide range of biological activities, including antimicrobial and therapeutic properties.[2][3] This guide elucidates the multi-step synthesis, beginning with the preparation of the isonicotinaldehyde 1-oxide precursor, followed by its conversion to the corresponding oxime, and culminating in the N-alkylation to yield the target quaternary salts. We provide detailed, field-proven protocols, explain the causality behind experimental choices, and include methods for characterization to ensure scientific integrity and reproducibility.

Introduction: The Significance of Pyridine N-Oxide Quaternary Salts

The pyridine N-oxide moiety serves as a crucial activating group in synthetic chemistry, enhancing the reactivity of the pyridine ring toward nucleophilic and electrophilic substitution, primarily at the 2- and 4-positions.[1] The conversion of the pyridine nitrogen to a quaternary ammonium salt via alkylation—a classic transformation known as the Menshutkin reaction—imparts a permanent cationic charge and significantly alters the molecule's physicochemical properties, such as solubility and biological activity.[2][4]

Quaternary salts of pyridine oximes, in particular, have been investigated extensively as therapeutic agents. A prominent application is their use as reactivators for acetylcholinesterase (AChE) inhibited by organophosphorus compounds, such as nerve agents and pesticides.[5] The synthesis of quaternary salts from isonicotinaldehyde oxime 1-oxide is of particular interest as it combines the N-oxide functionality with the oxime group, offering unique electronic and steric properties for potential drug candidates.[6][7] This guide provides the necessary protocols to synthesize a library of these compounds for screening and development.

Synthetic Strategy Overview

The preparation of the target quaternary salts is a three-stage process. Each stage is critical for the overall yield and purity of the final product. The workflow is designed to be logical and efficient, starting from commercially available isonicotinaldehyde.

Figure 1: Overall synthetic workflow from the starting material to the final quaternary salt.

Part 1: Synthesis of Isonicotinaldehyde Oxime 1-Oxide (Precursor)

Stage 1: Preparation of Isonicotinaldehyde 1-Oxide

The initial step involves the selective oxidation of the pyridine nitrogen of isonicotinaldehyde. Two robust methods are presented, allowing for flexibility based on scale and available reagents.

Method A: Hydrogen Peroxide / Acetic Acid System This method is highly economical and suitable for large-scale industrial applications. It utilizes the in situ generation of peracetic acid as the active oxidizing agent.[8]

• Protocol:

  • To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add isonicotinaldehyde (1.0 eq).

  • Add glacial acetic acid (10-15 volumes).

  • Slowly add 30% hydrogen peroxide (2.0-3.0 eq) to the stirring solution. Caution: The addition is exothermic. Maintain control with an ice bath if necessary.

  • Heat the reaction mixture to 70-80°C and maintain for 5-12 hours, monitoring progress by TLC.

  • After completion, cool the mixture to room temperature. Carefully neutralize with a saturated solution of sodium bicarbonate until effervescence ceases.

  • The product may precipitate upon neutralization. If not, extract the aqueous layer with dichloromethane (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify by recrystallization from a suitable solvent system (e.g., ethanol/ether).

Method B: m-Chloroperoxybenzoic Acid (m-CPBA) Oxidation This is the preferred method for laboratory-scale synthesis due to its mild conditions and high chemoselectivity, often resulting in superior yields.[8]

• Protocol:

  • Dissolve isonicotinaldehyde (1.0 eq) in dichloromethane (15-20 volumes) in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 0°C using an ice bath.

  • Add m-CPBA (1.1-1.3 eq) portion-wise over 30 minutes, ensuring the temperature does not exceed 10°C.

  • Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor progress by TLC.

  • Upon completion, wash the reaction mixture with a saturated solution of sodium bicarbonate (2 x 20 mL) to remove excess m-CPBA and the m-chlorobenzoic acid byproduct.

  • Wash with brine (1 x 20 mL), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The resulting solid is often of high purity, but can be further purified by recrystallization if needed.

Parameter	Method A (H₂O₂/AcOH)	Method B (m-CPBA)	Reference
Scale	Large-Scale / Industrial	Laboratory-Scale	[8]
Temperature	70-80°C	0-25°C	[8]
Time	5-12 hours	2-12 hours	[8]
Typical Yield	85-95%	90-98%	[8]
Advantages	Cost-effective reagents	High yield, mild conditions	[8]
Disadvantages	High temperature, longer time	More expensive reagent

Table 1: Comparison of oxidation methods for preparing isonicotinaldehyde 1-oxide.

Stage 2: Oximation of Isonicotinaldehyde 1-Oxide

This stage involves a classic condensation reaction between the aldehyde functional group of the N-oxide and hydroxylamine to form the oxime.[9][10] The reaction is typically straightforward and high-yielding.

Figure 2: Reaction mechanism for the formation of an oxime from an aldehyde.

• Protocol:

  • Dissolve isonicotinaldehyde 1-oxide (1.0 eq) in ethanol or a mixture of ethanol/water (10 volumes).

  • In a separate flask, prepare a solution of hydroxylamine hydrochloride (1.1-1.2 eq) and sodium acetate or sodium bicarbonate (1.2-1.3 eq) in a minimal amount of water. This in situ generation of free hydroxylamine is crucial.

  • Add the hydroxylamine solution to the aldehyde solution and stir at room temperature. Gentle heating (40-50°C) can be applied to accelerate the reaction.

  • Monitor the reaction by TLC until the starting aldehyde is consumed (typically 1-4 hours).

  • Upon completion, cool the reaction mixture in an ice bath. The product, isonicotinaldehyde oxime 1-oxide, will often precipitate as a solid.

  • Collect the solid by vacuum filtration, wash with cold water, and then a small amount of cold ethanol.

  • Dry the product under vacuum. The typical melting point for the syn-isomer is around 132-133°C.[7]

Part 2: Preparation of Quaternary Salts (N-Alkylation)

The final stage is the N-alkylation of the pyridine nitrogen in isonicotinaldehyde oxime 1-oxide. This is achieved via the Menshutkin reaction, where the tertiary amine (the pyridine nitrogen) attacks an alkyl halide.[4]

General Protocol for Quaternization

This protocol can be adapted for various alkylating agents (e.g., methyl iodide, ethyl bromide, benzyl bromide, phenacyl bromides) to generate a diverse library of quaternary salts.[11][12]

• Method A: Conventional Heating

  • Dissolve isonicotinaldehyde oxime 1-oxide (1.0 eq) in a suitable aprotic solvent such as acetone or acetonitrile (15-20 volumes) in a round-bottom flask.[11] The use of anhydrous ("dry") solvent is recommended to prevent side reactions.[11]

  • Add the alkylating agent (e.g., alkyl bromide) (1.0-1.2 eq) to the solution.

  • Equip the flask with a reflux condenser and heat the mixture to reflux (for acetone, ~56°C; for acetonitrile, ~82°C).

  • Maintain the reaction at reflux for 2-24 hours. The reaction time is dependent on the reactivity of the alkyl halide. Monitor the formation of the product, which is often insoluble and precipitates from the reaction mixture.

  • After completion (as determined by TLC of the supernatant), cool the mixture to room temperature.

  • Collect the precipitated quaternary salt by vacuum filtration.

  • Wash the solid product with cold solvent (acetone or acetonitrile) and then with diethyl ether to remove any unreacted starting materials.

  • Dry the final product under vacuum.

• Method B: Microwave-Assisted Synthesis Microwave irradiation can dramatically reduce reaction times from hours to minutes while often improving yields.[12][13][14]

  • In a microwave reaction vial, combine isonicotinaldehyde oxime 1-oxide (1.0 eq), the alkylating agent (1.1 eq), and a minimal amount of acetone (2-3 mL).

  • Seal the vial and place it in a microwave reactor.

  • Irradiate the mixture at a set temperature (e.g., 70-120°C) for 5-30 minutes. Note: Optimize time and temperature for each specific substrate.[12][14]

  • After the reaction, cool the vial to room temperature.

  • The product will likely have precipitated. Isolate by vacuum filtration, wash with cold acetone and diethyl ether, and dry under vacuum.

Reagent	Conditions	Time	Typical Yield	Reference
Substituted Phenacyl Bromides	Acetone, 70°C (MW)	5-15 min	58-94%	[12]
Alkyl Bromides (C3-C8)	Anhydrous Acetone, RT	2-3 days	Good	[11]
Various Alkyl Halides	Acetonitrile, 60-80°C	1-24 hours	40-92%	[5]
Iodomethane	No Solvent (MW), 120°C	5 min	High	[14]

Table 2: Representative reaction conditions for the quaternization of pyridine oximes.

Characterization and Validation

Confirming the identity and purity of the synthesized compounds is a cornerstone of trustworthy research.

• Thin-Layer Chromatography (TLC): Used for monitoring reaction progress. A typical mobile phase for both the N-oxide and the oxime would be a mixture of dichloromethane and methanol (e.g., 9:1 or 5:1).[11] The quaternary salt products are highly polar and will typically remain at the baseline (Rf ≈ 0) in many common solvent systems.

• Melting Point: A sharp melting point is a good indicator of purity for the final crystalline salts.

• Spectroscopy:

  • ¹H NMR: The most powerful tool for structural confirmation. Expect to see characteristic shifts for the pyridine ring protons, the oxime proton (-CH=NOH), and the newly introduced alkyl group protons. Quaternization will cause a downfield shift of the pyridine ring protons due to the increased positive charge.

  • ¹³C NMR: Complements the ¹H NMR data, confirming the carbon framework.

  • FT-IR: Look for characteristic stretches, such as the O-H stretch of the oxime (~3200 cm⁻¹), the C=N stretch (~1650 cm⁻¹), and the N-O stretch of the N-oxide (~1250 cm⁻¹).

  • Mass Spectrometry (MS): ESI-MS is ideal for confirming the molecular weight of the cationic portion of the salt.

Conclusion and Future Directions

This guide provides robust and reproducible protocols for the synthesis of isonicotinaldehyde oxime 1-oxide and its subsequent conversion into a variety of quaternary ammonium salts. The choice between conventional heating and microwave-assisted synthesis allows for flexibility in experimental design. The successful synthesis and characterization of these compounds open the door for their evaluation in various biological assays, particularly as potential AChE reactivators or novel antimicrobial agents. By systematically varying the alkyl substituent on the quaternary nitrogen, researchers can perform structure-activity relationship (SAR) studies to optimize biological efficacy and develop new therapeutic leads.

References

• Visible light induced C‐2 alkylation of pyridine N‐oxide derivatives... ResearchGate. Available at: [Link]

• Regio- and Stereoselective Alkylation of Pyridine- N -oxides: Synthesis of Substituted Piperidines and Pyridines | Request PDF. ResearchGate. Available at: [Link]

• PHOTOCHEMICAL SYNTHESIS OF ANTI-ISONICOTINALDEHYDE OXIME. Defense Technical Information Center. Available at: [Link]

• Transition-Metal-Free Regioselective Alkylation of Pyridine N-Oxides Using 1,1-Diborylalkanes as Alkylating Reagents. PubMed. Available at: [Link]

• ortho-Alkylation of Pyridine N-Oxides with Alkynes by Photocatalysis. PubMed. Available at: [Link]

• Ortho-Alkylation of Pyridine N-Oxides with Alkynes by Photocatalysis. R Discovery. Available at: [Link]

• Photochemical Synthesis of Anti-Isonicotinaldehyde Oxime. Defense Technical Information Center. Available at: [Link]

• Synthesis of quaternary isonicotinamide salts from isonicotinamide and substituted phenacyl bromides in DESs. ResearchGate. Available at: [Link]

• Synthesis of quaternary ammonium salts based on quinuclidin-3-ol and pyridine-4. ST-OPEN. Available at: [Link]

• Synthesis of Quaternary Heterocyclic Salts. MDPI. Available at: [Link]

• Reactions of oxime 1 a with esters and ketones.[a] [a] Reaction conditions. ResearchGate. Available at: [Link]

• (PDF) Synthesis of Quaternary Heterocyclic Salts. ResearchGate. Available at: [Link]

• Advances in the Synthesis of Biologically Active Quaternary Ammonium Compounds. PMC. Available at: [Link]

• Formation of an Oxime from an Aldehyde. YouTube. Available at: [Link]

• Oxidation of Oximes to Nitrile Oxides with Hypervalent Iodine Reagents. Organic Chemistry Portal. Available at: [Link]

• Oxime and oximate metal complexes: unconventional synthesis and reactivity. ScienceDirect. Available at: [Link]

• Biological Activity of Quaternary Ammonium Salts and Their Derivatives. MDPI. Available at: [Link]

• Synthesis, characterization and antioxidant activities of some novel oxime derivatives. Semantic Scholar. Available at: [Link]

• New series of monoquaternary pyridinium oximes: synthesis and reactivation potency for paraoxon-inhibited electric eel and recombinant human acetylcholinesterase. PMC. Available at: [Link]

• The optimized conditions in the synthesis of quaternary salts under MW... ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Advances in the Synthesis of Biologically Active Quaternary Ammonium Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. New series of monoquaternary pyridinium oximes: synthesis and reactivation potency for paraoxon-inhibited electric eel and recombinant human acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. Buy Isonicotinaldehyde 1-oxide | 7216-42-4 [smolecule.com]
• 9. youtube.com [youtube.com]
• 10. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 11. hrcak.srce.hr [hrcak.srce.hr]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of Isonicotinaldehyde Oxime 1-Oxide

Welcome to the dedicated technical support center for the synthesis of isonicotinaldehyde oxime 1-oxide. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you optimize your synthetic protocols and overcome common experimental challenges.

Reaction Overview

The synthesis of isonicotinaldehyde oxime 1-oxide is a two-step process. The first step involves the N-oxidation of isonicotinaldehyde to form isonicotinaldehyde 1-oxide. The second step is the oximation of the aldehyde group with hydroxylamine to yield the final product.

Step 1: N-Oxidation of Isonicotinaldehyde

The N-oxidation of the pyridine ring is a critical step and can be achieved using various oxidizing agents. Common methods include:

• Hydrogen Peroxide and Acetic Acid: This is an economically viable method for large-scale production. Peracetic acid is generated in situ and acts as the oxidizing agent.[1]

• meta-Chloroperoxybenzoic Acid (mCPBA): This reagent is often preferred for laboratory-scale synthesis due to its high yields and mild reaction conditions.[1]

Step 2: Oximation of Isonicotinaldehyde 1-Oxide

The oximation reaction involves the condensation of the aldehyde group of isonicotinaldehyde 1-oxide with hydroxylamine.[2] This reaction is typically carried out in the presence of a base to neutralize the hydrochloride salt of hydroxylamine.

Reaction Pathway

Caption: Synthetic pathway for isonicotinaldehyde oxime 1-oxide.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Low or No Yield of Isonicotinaldehyde 1-Oxide (Step 1)

Q: I am getting a very low yield after the N-oxidation of isonicotinaldehyde. What could be the issue?

A: Low yields in the N-oxidation step can often be attributed to several factors:

• Ineffective Oxidizing Agent: The strength and stability of your oxidizing agent are paramount.

  • m-CPBA: Ensure your m-CPBA is fresh and has been stored properly. It can degrade over time, losing its oxidizing power.

  • Hydrogen Peroxide/Acetic Acid: The concentration of hydrogen peroxide is crucial. Use a fresh, properly stored bottle. The reaction also requires elevated temperatures (70-80°C) to generate peracetic acid in situ.[1]

• Incorrect Stoichiometry: An insufficient amount of the oxidizing agent will lead to incomplete conversion. A slight excess of the oxidizing agent is often recommended.

• Suboptimal Reaction Temperature:

  • For m-CPBA, the reaction is typically run at 0-25°C.[1] Running it at too high a temperature can lead to side reactions.

  • For the hydrogen peroxide/acetic acid system, the temperature needs to be high enough to facilitate the reaction but not so high as to cause decomposition.[1]

• Improper Work-up: The work-up procedure is critical for isolating the N-oxide.

  • When using m-CPBA, an acid-base extraction is commonly employed to separate the basic N-oxide from the acidic m-chlorobenzoic acid byproduct.[1] Adjusting the pH to 4-5 can facilitate the isolation of the product.[1]

Low or No Yield of Isonicotinaldehyde Oxime 1-Oxide (Step 2)

Q: My N-oxidation step seems to have worked, but I'm struggling with the oximation. What should I check?

A: Challenges in the oximation step often revolve around the reaction conditions and reagent quality.

• Reagent Quality: The purity of your isonicotinaldehyde 1-oxide is important. Impurities from the previous step can interfere with the reaction. Ensure your hydroxylamine hydrochloride is of good quality.

• Incorrect pH: The oximation reaction is pH-sensitive. The reaction requires a base, such as sodium carbonate or pyridine, to neutralize the HCl from hydroxylamine hydrochloride and to facilitate the nucleophilic attack of hydroxylamine on the carbonyl carbon.[3] Without a base, the reaction will be very slow or may not proceed at all.

• Insufficient Reaction Time or Temperature: While many oximation reactions proceed readily at room temperature, some may require gentle heating. Monitor the reaction by TLC to determine the optimal reaction time.

• Solvent Choice: The choice of solvent can impact the reaction rate. Alcohols like methanol or ethanol are commonly used.

Formation of Side Products

Q: I am observing unexpected spots on my TLC plate. What are the likely side products and how can I avoid them?

A: Side product formation can occur in both steps of the synthesis.

• Over-oxidation: In the N-oxidation step, using a large excess of a strong oxidizing agent or high temperatures can lead to the oxidation of the aldehyde group to a carboxylic acid, forming isonicotinic acid N-oxide.[4]

• Polymerization/Condensation of the Aldehyde: Aldehydes can be prone to self-condensation or polymerization, especially under basic conditions.[5] This can be minimized by controlling the reaction temperature and the rate of addition of the base.

• Beckmann Rearrangement: While more common for ketoximes, aldoximes can undergo the Beckmann rearrangement under acidic conditions to form amides.[2][6] This is generally not a major concern under typical oximation conditions but can become an issue if the work-up involves strong acids.

Troubleshooting Summary Table

Issue	Potential Cause	Recommended Solution
Low Yield (N-Oxidation)	Degraded oxidizing agent	Use fresh m-CPBA or H₂O₂.
Incorrect stoichiometry	Use a slight excess of the oxidizing agent.
Suboptimal temperature	Follow recommended temperature ranges for the chosen method.
Improper work-up	Utilize acid-base extraction to isolate the N-oxide.[1]
Low Yield (Oximation)	Incorrect pH	Add a suitable base (e.g., Na₂CO₃, pyridine).[3]
Impure starting material	Purify the isonicotinaldehyde 1-oxide before proceeding.
Insufficient reaction time	Monitor the reaction by TLC to ensure completion.
Side Product Formation	Over-oxidation of aldehyde	Use a controlled amount of oxidizing agent and moderate temperatures.
Aldehyde polymerization	Control temperature and the rate of base addition.
Beckmann rearrangement	Avoid strongly acidic conditions during work-up.[2][6]

Troubleshooting Workflow

Sources

• 1. Buy Isonicotinaldehyde 1-oxide | 7216-42-4 [smolecule.com]
• 2. Oxime - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. isonicotinic acid N-oxide, 13602-12-5 [thegoodscentscompany.com]
• 5. US3808275A - Process for producing oximes - Google Patents [patents.google.com]
• 6. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low solubility of isonicotinaldehyde oxime 1-oxide in aqueous media

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering low aqueous solubility of isonicotinaldehyde oxime 1-oxide. The following information is structured to anticipate and address common experimental challenges, offering both theoretical explanations and practical, step-by-step protocols.

Frequently Asked Questions (FAQs)

Q1: I'm having difficulty dissolving isonicotinaldehyde oxime 1-oxide in my aqueous buffer for a biological assay. What are the primary reasons for its low solubility?

A1: The low aqueous solubility of isonicotinaldehyde oxime 1-oxide stems from a combination of its molecular structure and the properties of water. While the N-oxide group introduces polarity and can increase water solubility, the overall molecule retains significant non-polar character from the pyridine ring.[1] Additionally, oximes, in general, can have poor water solubility.[2] The interplay of these factors leads to challenges in achieving high concentrations in purely aqueous media.

Q2: What is the expected aqueous solubility of isonicotinaldehyde oxime 1-oxide?

A2: Precise, experimentally determined solubility data for isonicotinaldehyde oxime 1-oxide in various aqueous systems is not extensively reported in publicly available literature. However, based on its structural similarity to other pyridine N-oxides and oximes, its solubility is expected to be limited. For context, the related compound isonicotinaldehyde (without the N-oxide and with an aldehyde instead of an oxime) has a reported water solubility of 20 g/L at 20°C.[3] The N-oxide and oxime functionalities will alter this value.

Q3: Can I simply heat the solution to improve solubility?

A3: While gentle heating can sometimes increase the rate of dissolution and the solubility of a compound, it should be approached with caution. The thermal stability of isonicotinaldehyde oxime 1-oxide in your specific buffer system is likely unknown. Excessive heat could lead to degradation of the compound, altering its chemical identity and biological activity. It is recommended to first explore other solubilization methods.

Troubleshooting Guide: Step-by-Step Solutions for Low Solubility

If you are experiencing low solubility of isonicotinaldehyde oxime 1-oxide, the following troubleshooting steps, from simplest to more complex, can be employed.

pH Adjustment

Causality: Isonicotinaldehyde oxime 1-oxide possesses an oxime group, which is weakly acidic, and a pyridine N-oxide moiety, which can be weakly basic. By adjusting the pH of the aqueous medium, you can ionize the molecule, forming a more polar salt that is often significantly more soluble in water.[4]

Experimental Protocol:

• Determine the pKa (if possible): Search for the pKa of isonicotinaldehyde oxime 1-oxide. If not available, you may need to determine it experimentally or proceed with empirical testing.

• Prepare a stock solution of the compound: Weigh a small, precise amount of the compound.

• Titration: In a small volume of water, slowly add a dilute acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH) while monitoring the pH and observing for dissolution.

• Identify the pH of solubilization: Note the pH at which the compound fully dissolves.

• Buffer Selection: Prepare your final experimental buffer at the identified pH to maintain solubility.

dot

Caption: pH adjustment workflow.

Co-solvents

Causality: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[5][6][7][8] This can make the environment more favorable for dissolving less polar compounds like isonicotinaldehyde oxime 1-oxide.[7][9]

Commonly Used Co-solvents:

• Ethanol[6]

• Propylene glycol[6][9]

• Polyethylene glycols (PEGs), e.g., PEG 400[6][9]

• Dimethyl sulfoxide (DMSO)

Experimental Protocol:

• Select a biocompatible co-solvent: Choose a co-solvent that is compatible with your downstream application (e.g., cell-based assays). DMSO and ethanol are common starting points.

• Prepare a concentrated stock solution: Dissolve the isonicotinaldehyde oxime 1-oxide in 100% of the chosen co-solvent at a high concentration.

• Serial Dilution: Serially dilute the stock solution into your aqueous buffer. Observe for any precipitation.

• Determine the maximum tolerable co-solvent concentration: Identify the highest concentration of the co-solvent that your assay can tolerate without adverse effects and that keeps your compound in solution at the desired final concentration.

Co-solvent	Typical Starting Concentration in Final Assay	Notes
DMSO	< 1% (v/v)	Can be toxic to cells at higher concentrations.
Ethanol	< 5% (v/v)	Can affect enzyme activity and cell viability.
PEG 400	Variable	Generally considered low toxicity.

Surfactants

Causality: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles in aqueous solutions.[5][10][11] The hydrophobic core of these micelles can encapsulate poorly soluble compounds, effectively increasing their apparent solubility in the bulk aqueous phase.[10][11][12]

Commonly Used Surfactants:

• Non-ionic: Polysorbates (e.g., Tween® 20, Tween® 80), Poloxamers

• Anionic: Sodium dodecyl sulfate (SDS)

• Cationic: Cetyltrimethylammonium bromide (CTAB)

Experimental Protocol:

• Choose a suitable surfactant: Non-ionic surfactants are generally preferred for biological applications due to lower toxicity.[5]

• Prepare surfactant solutions: Make a series of aqueous buffer solutions containing the surfactant at concentrations above and below its known CMC.

• Solubility Testing: Add an excess of isonicotinaldehyde oxime 1-oxide to each surfactant solution.

• Equilibration: Agitate the samples for a set period (e.g., 24-48 hours) to reach equilibrium.

• Quantification: Centrifuge the samples to pellet undissolved compound and quantify the concentration of the dissolved compound in the supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

dot

Caption: Mechanism of surfactant-mediated solubilization.

Cyclodextrins

Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[13][14][15] They can form inclusion complexes with poorly soluble molecules, where the hydrophobic part of the guest molecule (isonicotinaldehyde oxime 1-oxide) is encapsulated within the cyclodextrin's cavity, while the hydrophilic exterior of the cyclodextrin allows the complex to dissolve in water.[13][14][16][]

Commonly Used Cyclodextrins:

• β-Cyclodextrin (β-CD)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)[13]

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)

Experimental Protocol:

• Select a cyclodextrin: HP-β-CD and SBE-β-CD are often preferred due to their higher aqueous solubility and lower toxicity compared to β-CD.[18]

• Prepare a phase solubility diagram:

  • Prepare a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin.

  • Add an excess of isonicotinaldehyde oxime 1-oxide to each solution.

  • Equilibrate the samples with agitation.

  • Separate the undissolved solid and quantify the concentration of the dissolved compound in the supernatant.

• Plot the data: Plot the concentration of dissolved isonicotinaldehyde oxime 1-oxide against the concentration of the cyclodextrin. The slope of this plot can provide information about the stoichiometry of the inclusion complex.

• Formulation: Based on the phase solubility diagram, prepare your final solution with the appropriate concentration of cyclodextrin to achieve the desired concentration of isonicotinaldehyde oxime 1-oxide.

Advanced Strategies

For more challenging cases, particularly in drug development, more advanced formulation strategies may be necessary. These include:

• Solid Dispersions: Dispersing the compound at a molecular level within a polymeric carrier can enhance its dissolution rate.[5]

• Nanosuspensions: Reducing the particle size of the compound to the nanometer range increases the surface area, which can lead to improved dissolution.

• Lipid-Based Formulations: For highly lipophilic compounds, formulation in lipid-based systems like self-emulsifying drug delivery systems (SEDDS) can be effective.

Analytical Quantification

To accurately assess the success of your solubilization efforts, a validated analytical method for quantifying isonicotinaldehyde oxime 1-oxide is essential. High-performance liquid chromatography (HPLC) with UV detection is a common and reliable method. For more complex matrices or lower concentrations, liquid chromatography-tandem mass spectrometry (LC-MS/MS) may be required.[19][20]

References

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (n.d.).
• Solubilization techniques used for poorly water-soluble drugs - PMC. (n.d.).
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. (n.d.).
• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients - Dr. Reddy's API. (n.d.).
• Brief Overview of Various Approaches to Enhance Drug Solubility - Longdom Publishing. (n.d.).
• (PDF) Enhancing Solubility of poorly water soluble Drugs with Surfactants by Micellization. (2021, May 22).
• Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. (n.d.).
• The Role of Surfactants in Solubilization of Poorly Soluble Drugs - JOCPR. (n.d.).
• Cyclodextrins in Formulation Development: Complexation and Stability Enhance. (2025, September 20).
• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010, October 1).
• Cosolvent - Wikipedia. (n.d.).
• Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications. (2024, September 6).
• Cyclodextrin Solutions for API Solubility Boost - BOC Sciences. (n.d.).
• Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades - Pharma Excipients. (2020, December 26).
• Cosolvent – Knowledge and References - Taylor & Francis. (n.d.).
• Enhancement of solubilization and bioavailability of poorly soluble drugs by physical and chemical modifications - Journal of Advanced Pharmacy Education and Research. (n.d.).
• Cosolvent – Knowledge and References - Taylor & Francis. (n.d.).
• Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. (2022, November 15).
• Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals - YouTube. (2020, November 12).
• Medicinal Chemistry of Drugs with N-Oxide Functionalities - ACS Publications. (2024, March 29).
• pH Adjustment and Co-Solvent Optimization - BOC Sciences. (n.d.).
• Isonicotinaldehyde - ChemBK. (2024, April 10).
• Unsubstituted Oximes as Potential Therapeutic Agents - MDPI. (2020, June 12).
• analytical method for the determination of oxamyl and its - oxime metabolite in water using lc/ms/ms analysis - EPA. (n.d.).
• Validated Analytical Methods for the Quantification of Sceleratine N-oxide: A Comparative Guide - Benchchem. (n.d.).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. chembk.com [chembk.com]
• 4. japer.in [japer.in]
• 5. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cosolvent - Wikipedia [en.wikipedia.org]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. m.youtube.com [m.youtube.com]
• 9. grokipedia.com [grokipedia.com]
• 10. researchgate.net [researchgate.net]
• 11. jocpr.com [jocpr.com]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. hilarispublisher.com [hilarispublisher.com]
• 15. ijpsjournal.com [ijpsjournal.com]
• 16. chemicaljournals.com [chemicaljournals.com]
• 18. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 19. epa.gov [epa.gov]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Oxime Protection During N-Oxide Synthesis

Welcome to the technical support center for advanced synthetic challenges. This guide is designed for researchers, scientists, and drug development professionals who are encountering a common but frustrating side reaction: the hydrolysis of an oxime functional group during the synthesis of N-oxides on the same molecule. As your dedicated application scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding that empowers you to troubleshoot and optimize your specific reaction.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm trying to synthesize a pyridine N-oxide on a molecule that also contains an oxime. My yield is low, and I'm isolating the corresponding ketone. What's happening?

You are observing the acid-catalyzed hydrolysis of your oxime. This is the most common pitfall when performing N-oxidations on molecules bearing this functionality. The C=N bond of the oxime is susceptible to cleavage under acidic conditions, reverting to the parent carbonyl (a ketone or aldehyde) and hydroxylamine.

The Underlying Chemistry:

• Protonation is the First Step: The hydrolysis mechanism is initiated by the protonation of the oxime nitrogen.[1][2] This makes the oxime carbon more electrophilic and susceptible to nucleophilic attack by water.

• Acidic Byproducts are the Culprit: Many common N-oxidation procedures generate acidic byproducts. For instance, the widely used meta-chloroperoxybenzoic acid (m-CPBA) produces meta-chlorobenzoic acid as it delivers an oxygen atom to the pyridine nitrogen.[3][4] This acid byproduct then catalyzes the unwanted hydrolysis of your nearby oxime group.

• Oxidant-Mediated Cleavage: In some cases, strong oxidants can directly attack the oxime, leading to cleavage or rearrangement products, though acid-catalyzed hydrolysis is more typical under N-oxidation conditions.[5]

Q2: How can I confirm that oxime hydrolysis is the source of my low yield?

Systematic reaction monitoring is crucial. A multi-pronged analytical approach will give you a clear picture of the reaction's progress and the formation of byproducts.

• Thin-Layer Chromatography (TLC): This is your first line of defense. Run a co-spot with your starting material and a genuine sample of the expected hydrolyzed ketone. The appearance of a new spot matching the ketone's Rf value is a strong indicator of hydrolysis.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the gold standard for monitoring. You can track the disappearance of your starting material's mass peak and the appearance of peaks corresponding to your desired N-oxide product and the undesired ketone byproduct. This provides definitive evidence and allows for semi-quantitative assessment of the reaction's efficiency.

• Proton NMR (¹H NMR): If you isolate the crude reaction mixture, the presence of a new aldehydic proton signal (typically δ 9-10 ppm) or characteristic shifts associated with the ketone structure can confirm hydrolysis.[1]

In-Depth Troubleshooting & Strategic Solutions

Q3: Which N-oxidizing agents are "oxime-friendly," and why?

The key is to select reagents that function under neutral or slightly basic conditions and do not generate strong acidic byproducts. Peroxyacids like m-CPBA are often too harsh.[3][4][6] Instead, consider the following alternatives which operate through different mechanisms.

Reagent System	Typical Conditions	Pros (Oxime Compatibility)	Cons (Potential Issues)
Urea-Hydrogen Peroxide (UHP)	Various solvents (e.g., MeCN, EtOH), often with a catalyst.[7][8][9]	Mild, inexpensive, and solid reagent that is easy to handle.[7][8] The reaction is typically non-acidic.	May require a catalyst (e.g., phthalic anhydride) for less reactive heterocycles.
Sodium Perborate (SPB)	Acetic acid, or aqueous/alcoholic solvents.[10][11]	Inexpensive, stable solid.[10][12][13] Can be used under milder conditions than H₂O₂ alone.[11] Releases H₂O₂ in situ.[14]	When used in acetic acid, the acidic medium can still pose a risk, but it is often less harsh than m-CPBA byproducts. Careful pH control is key.
Sodium Percarbonate	Often used with a rhenium-based catalyst.[7]	An excellent oxygen source that works under mild conditions.[7]	Catalyst requirement may add complexity and cost.
Oxone® (Potassium Peroxymonosulfate)	Aqueous or biphasic systems, often buffered.	A versatile and powerful oxidant, but its use requires careful pH control with a buffer (e.g., NaHCO₃) to prevent acidic conditions.	Can be too reactive for highly sensitive substrates if not properly buffered.

Q4: Beyond reagent choice, how can I optimize my reaction conditions to protect the oxime?

Fine-tuning your reaction parameters is just as important as selecting the right reagent.

• pH Control: This is the most critical parameter. If your chosen oxidation method has the potential to generate acid, incorporate a buffer. A biphasic system with aqueous sodium bicarbonate (NaHCO₃) is a simple and effective way to neutralize acidic byproducts as they form.

• Temperature: Run your reactions at the lowest temperature that allows for a reasonable reaction rate. Start at 0 °C and slowly warm if necessary. Lower temperatures will slow the rate of the desired N-oxidation but will often slow the undesired hydrolysis reaction even more significantly.

• Solvent Choice: Aprotic solvents like Dichloromethane (DCM), Chloroform (CHCl₃), or Acetonitrile (MeCN) are generally preferred over protic solvents like methanol or ethanol, as they are less likely to participate in the hydrolysis mechanism.

Visualizing the Competing Pathways

The diagram below illustrates the critical choice in your reaction. The goal is to favor the N-oxidation pathway while suppressing the acid-catalyzed hydrolysis pathway.

Caption: Competing reaction pathways for a pyridine-oxime substrate.

Recommended Experimental Protocols

Here are two starting protocols designed for oxime compatibility. Always begin with a small-scale test reaction.

Protocol 1: N-Oxidation using Urea-Hydrogen Peroxide (UHP)

This method is prized for its mildness and the non-acidic nature of the reagents.[7][8]

• Setup: To a round-bottom flask charged with your pyridine-oxime starting material (1.0 eq) in acetonitrile (MeCN) or ethyl acetate, add Urea-Hydrogen Peroxide (UHP, 1.5 - 2.0 eq).

• Catalyst (Optional but Recommended): For less reactive pyridines, add a catalytic amount of phthalic anhydride (0.1 eq).

• Reaction: Stir the mixture vigorously at room temperature (or gently heat to 40-50 °C if the reaction is sluggish).

• Monitoring: Follow the reaction's progress by TLC or LC-MS every 1-2 hours.

• Work-up: Once the starting material is consumed, dilute the reaction mixture with ethyl acetate or DCM. Wash the organic layer with saturated aqueous sodium thiosulfate (to quench any remaining peroxide) followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Buffered N-Oxidation using Sodium Perborate

Sodium perborate is an inexpensive and safe solid source of hydrogen peroxide.[10][12][13][14] The key to this protocol is buffering the acetic acid to maintain a pH that is less detrimental to the oxime.

• Setup: Dissolve your pyridine-oxime starting material (1.0 eq) in a mixture of acetic acid and water. Cool the solution to 0-5 °C in an ice bath.

• Buffering: Slowly add solid sodium bicarbonate (NaHCO₃) until the pH of the solution is between 5 and 6. Be cautious of gas evolution.

• Reagent Addition: Add sodium perborate tetrahydrate (2.0 - 3.0 eq) portion-wise, ensuring the internal temperature does not exceed 10 °C.

• Reaction: Allow the reaction to stir at 0-5 °C, gradually warming to room temperature over several hours.

• Monitoring: Check for the consumption of starting material by TLC or LC-MS.

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous sodium thiosulfate. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic extracts with saturated NaHCO₃ solution and brine. Dry over Na₂SO₄, filter, concentrate, and purify via chromatography.

Troubleshooting Workflow

Use this decision tree to guide your experimental optimization process.

Caption: A logical workflow for troubleshooting oxime hydrolysis.

By understanding the underlying mechanisms and employing these strategic protocols, you can successfully navigate the challenge of synthesizing N-oxides in the presence of sensitive oxime functional groups.

References

• Organic Chemistry Portal. (n.d.). Synthesis of N-oxides of pyridines and related compounds. Retrieved from [Link]

• Mishra, A. K., & Singh, P. (2022). Recent Advances in Oxidative Transformation of Oximes with Hypervalent Iodine (III) Reagents. Modern Approaches in Chemical and Biological Sciences, 4. [Link]

• CN102249995A (2011). Synthetic method for preparing pyridine N-oxide. Google Patents.

• Organic Syntheses. (n.d.). A simple and convenient method for the oxidation of organoboranes using sodium perborate. Retrieved from [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(39), 7523–7526. [Link]

• Science of Synthesis. (n.d.). Oximes. Thieme. Retrieved from [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. PMC, NIH. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium perborate. Retrieved from [Link]

• Patil, V. V., Gayakwad, E. M., & Shankarling, G. S. (2016). m-CPBA Mediated Metal Free, Rapid Oxidation of Aliphatic Amines to Oximes. The Journal of Organic Chemistry, 81(2), 781–786. [Link]

• Bird, J. W., & Diaper, D. G. M. (1969). Preparative conversion of oximes to parent carbonyl compounds by cerium(IV) oxidation. Canadian Journal of Chemistry, 47(1), 145-147. [Link]

• ResearchGate. (2019). Purified mCPBA, a Useful Reagent for the Oxidation of Aldehydes. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (2026, February 12). Sodium Perborate. Retrieved from [Link]

• Pang, S., et al. (2020). Mono-N-oxidation of Heterocycle-Fused Pyrimidines. Crystal Growth & Design, 21(1), 343-349. [Link]

• Du Bois, J. (2010). Metal-Catalyzed Nitrogen-Atom Transfer Methods for the Oxidation of Aliphatic C–H Bonds. Accounts of Chemical Research, 43(11), 1574-1584. [Link]

• Organic Chemistry Portal. (n.d.). 3-Chloroperoxybenzoic acid, MCPBA. Retrieved from [Link]

• Jani Bai, T. S., & Santhi, S. (2011). Oxidation of Oximes of Heterocyclic Ketones by Pyridinium Chlorochromate: A Kinetic and Mechanistic Study. Asian Journal of Chemistry, 23(5), 2285-2288.

• Shaabani, A., et al. (2005). Urea- Hydrogen Peroxide (UHP) Oxidation of Thiols to the Corresponding Disulfides Promoted by Maleic Anhydride as Mediator. Molecules, 10(1), 258-262. [Link]

• Wikipedia. (n.d.). Sodium perborate. Retrieved from [Link]

• Bentham Science. (2024, April 15). Metal-free Oxidations with m-CPBA: An Octennial Update. Retrieved from [Link]

• ResearchGate. (2025, August 10). Catalytic Oxidation of Nitrogen Containing Compounds for Nitrogen Determination. Retrieved from [Link]

• Wang, B., et al. (2021). Homogeneous Oxidation of C–H bonds with m-CPBA Catalysed by a Co/Fe System. Dalton Transactions, 50(44), 16039-16047. [Link]

• ResearchGate. (2025, August 6). A Novel Reagent Combination for the Oxidation of Highly Electron Deficient Pyridines to N-Oxides: Trifluoromethanesulfonic Anhydride/Sodium Percarbonate. Retrieved from [Link]

• Kukushkin, V. Y., & Pombeiro, A. J. L. (2002). Oxime and oximate metal complexes: unconventional synthesis and reactivity. Coordination Chemistry Reviews, 228(2), 157-175.

• Metrano, A. J., et al. (2021). Catalytic Enantioselective Pyridine N-Oxidation. ChemRxiv. [Link]

• Shields, J. D., & Powers, D. C. (2019). Mild and Functional Group-Tolerant Aerobic N-Dealkylation of Tertiary Amines Promoted by Photoredox Catalysis. Organic Letters, 21(16), 6299-6303. [Link]

• Kabalka, G. W., Shoup, T. M., & Goudgaon, N. M. (1989). Sodium perborate: A mild and convenient reagent for efficiently oxidizing trialkylboranes. The Journal of Organic Chemistry, 54(25), 5930-5933. [Link]

• ResearchGate. (2013, February 14). Is there any antioxidant to avoid the formation of N-Oxide?. Retrieved from [Link]

• University of Illinois at Urbana-Champaign. (2007, August 7). New Oxidation Methods Streamline Synthesis Of Important Compounds. ScienceDaily. Retrieved from

• MDPI. (2023, February 13). Recent Advances in N-O Bond Cleavage of Oximes and Hydroxylamines to Construct N-Heterocycle. Retrieved from [Link]

• Zhdankin, V. V., & Yoshimura, A. (2011). Oxidation of oximes with hypervalent iodine reagents: opportunities, development, and applications. ARKIVOC, 2011(1), 410-428. [Link]

• MDPI. (2024, September 13). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Retrieved from [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. eurekaselect.com [eurekaselect.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. N-oxide synthesis by oxidation [organic-chemistry.org]
• 8. CN102249995A - Synthetic method for preparing pyridine N-oxide - Google Patents [patents.google.com]
• 9. Urea- Hydrogen Peroxide (UHP) Oxidation of Thiols to the Corresponding Disulfides Promoted by Maleic Anhydride as Mediator - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Sodium perborate [organic-chemistry.org]
• 12. Sodium Perborate - Wordpress [reagents.acsgcipr.org]
• 13. researchgate.net [researchgate.net]
• 14. Sodium perborate - Wikipedia [en.wikipedia.org]

Purification techniques for isonicotinaldehyde oxime 1-oxide recrystallization

Executive Summary & Molecule Identification

Welcome to the technical support center. This guide addresses the purification of Isonicotinaldehyde oxime 1-oxide (also known as 4-(hydroxyiminomethyl)pyridine 1-oxide).

Critical Distinction: Before proceeding, ensure you are working with the correct oxidation state. This protocol specifically targets the N-oxide variant, not the standard isonicotinaldehyde oxime.

Compound	CAS No.[1][2][3]	Melting Point	Solubility Profile
Isonicotinaldehyde Oxime 1-Oxide	N/A (Derivative)	~210–220°C (dec.) *	Polar (Water, Hot EtOH)
4-Pyridinecarboxaldehyde 1-Oxide	7216-42-4	150–152°C	Mod. Polar (DCM, EtOH)
Isonicotinaldehyde Oxime	696-54-8	130–133°C	Mod. Polar (EtOH, Ether)

*Note: N-oxide oximes often exhibit high melting points with decomposition. Values vary based on hydration state.

The Solvent Matrix: Selection Strategy

Recrystallization of pyridine N-oxides requires balancing their high polarity with their tendency to "oil out" (separate as a liquid phase) rather than crystallize.

Recommended Solvent Systems

Solvent System	Ratio (v/v)	Application	Pros	Cons
Water (Distilled)	100%	Primary Choice	Excellent impurity rejection; eco-friendly.	High boiling point may cause thermal decomposition if prolonged.
Ethanol / Water	90:10 to 80:20	Secondary Choice	Lower boiling point (gentler); faster drying.	Yield may be lower due to higher solubility in cold ethanol.
Methanol / Acetone	Solvent / Anti-solvent	Rescue Method	Good for recovering product that won't precipitate from water.	Acetone is flammable; requires careful addition.

Scientist's Note: N-oxides are notoriously hygroscopic . While water is the best solvent for purification, the final product must be dried aggressively (vacuum/P₂O₅) to remove lattice water.

Standard Operating Procedure (SOP)

Phase 1: Preparation & Dissolution

• Crude Assessment: Weigh the crude orange/brown solid. Calculate the target solvent volume (approx. 10–15 mL per gram for water).

• Dissolution: Suspend the crude material in the minimum amount of boiling water .

  • Technical Tip: Do not boil rigorously. Maintain a temperature just below reflux (~95°C) to prevent thermal deoxygenation of the N-oxide.

• The "Brown Goo" Factor: If the solution is dark brown or opaque, this indicates oxidative polymerization or free iodine (if synthesized via methiodide routes).

  • Action: Add Activated Charcoal (1-3% w/w) . Stir gently at 90°C for 5–10 minutes.

Phase 2: Hot Filtration & Crystallization

• Filtration: Filter the hot solution through a pre-warmed Celite pad or sintered glass funnel.

  • Why Pre-warm? N-oxides crystallize rapidly upon cooling. A cold funnel will clog instantly.

• Controlled Cooling: Allow the filtrate to cool to room temperature slowly (over 2–3 hours).

  • Do NOT plunge directly into ice. Rapid cooling traps impurities and solvent inclusions.

• Final Crystallization: Once at room temperature, place the vessel in an ice bath (0–4°C) for 1 hour to maximize yield.

Phase 3: Isolation & Drying[4]

• Collection: Filter the crystals using vacuum filtration.

• Wash: Wash with a small volume of ice-cold ethanol (to remove water) followed by diethyl ether (to remove ethanol).

• Drying: Dry in a vacuum desiccator over P₂O₅ or KOH pellets for 24 hours. N-oxides retain water tenaciously.

Visualizing the Workflow

Caption: Step-by-step purification workflow emphasizing the critical charcoal decolorization step.

Troubleshooting & FAQs

Q1: My product "oiled out" (formed a liquid blob) instead of crystallizing. Why?

Diagnosis: This usually happens when the solution is too concentrated or cooled too quickly, causing the product to crash out as a supercooled liquid before it can organize into a lattice. Solution:

• Reheat the mixture until the oil redissolves.

• Add a small amount of extra solvent (10–20% more).

• Seed the solution: Add a tiny crystal of pure product (if available) or scratch the glass wall with a rod to induce nucleation.

• Cool much more slowly (wrap the flask in a towel).

Q2: The crystals are still yellow/brown after recrystallization.

Diagnosis: Persistent color indicates conjugated impurities or polymerization byproducts. Solution:

• Repeat the recrystallization.

• Increase the amount of activated charcoal.

• Check pH: Ensure the solution is neutral (pH 6–7). Acidic conditions can protonate the N-oxide, altering solubility and trapping impurities.

Q3: My yield is very low (<40%).

Diagnosis: The compound is likely too soluble in the cold solvent (common with N-oxides in water). Solution:

• Concentrate the mother liquor (filtrate) by rotary evaporation to half its volume and repeat the cooling step to harvest a "second crop."

• Switch to the Methanol/Acetone method: Dissolve in minimum hot methanol, then add warm acetone dropwise until turbidity appears. Cool to crystallize.

Logic & Signaling Pathways (Troubleshooting Tree)

Caption: Rapid diagnostic logic for common purification failures.

References

• Sigma-Aldrich. (n.d.). 4-Pyridinecarboxaldehyde N-oxide Product Specification. Retrieved from

• Augustinsson, K. B., Hasselquist, H., Larsson, L., & Dodson, R. M. (1960).[4] Pyridine-N-Oxide-Aldoximes. Their Synthesis, and Chemical and Biochemical Properties.[4][5][6] Acta Chemica Scandinavica, 14, 1253–1260.[4] Retrieved from

• Smolecule. (2023).[7][8] Isonicotinaldehyde 1-oxide Crystallization Protocols. Retrieved from

• BenchChem. (2025).[7] Recrystallization of Pyridine N-oxide Derivatives. Retrieved from

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) before handling pyridine derivatives.

Sources

• 1. A10419.14 [thermofisher.com]
• 2. 4-吡啶醛 N-氧化物 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 4-Nitropyridine N-oxide | C5H4N2O3 | CID 14300 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. CN1982297A - Synthesis of pyridine-N-oxide - Google Patents [patents.google.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Removing unreacted hydroxylamine from oxime synthesis mixtures

Welcome to the technical support center for oxime synthesis. This guide provides in-depth troubleshooting advice and answers to frequently asked questions concerning the critical purification step: the removal of unreacted hydroxylamine from reaction mixtures. As professionals in chemical and pharmaceutical development, ensuring the purity of your oxime product is paramount for the success of subsequent reactions and the integrity of your final compound. This document is structured to provide actionable solutions based on fundamental chemical principles.

Troubleshooting Guide: Common Purification Challenges

This section addresses specific issues you may encounter during the workup and purification of your oxime product.

Q1: I've performed a standard aqueous workup, but my product is still impure. How can I confirm if the contaminant is residual hydroxylamine?

Probable Cause: The most common reason for this issue is the presence of unreacted hydroxylamine or its salt (e.g., hydroxylamine hydrochloride), which can be challenging to remove completely without a targeted approach. Hydroxylamine hydrochloride is highly soluble in water, but its free base form may have some solubility in polar organic solvents used for extraction.

Solution & Validation:

• TLC Analysis: Spot your crude product on a silica gel TLC plate alongside your starting aldehyde/ketone. While hydroxylamine itself does not typically visualize well under UV light, it can be stained. A potassium permanganate (KMnO₄) stain is highly effective, as hydroxylamine is a reducing agent and will appear as a yellow spot on a purple background.

• NMR Spectroscopy: If the contaminant is present in sufficient quantity, you may see broad, exchangeable protons in your ¹H NMR spectrum. However, its signals can be subtle and easily missed.

• Confirmatory Test: A definitive, albeit indirect, method is to take a small aliquot of your crude product, dissolve it in a suitable solvent (like ethyl acetate), and wash it aggressively with dilute acid (e.g., 1M HCl). If the impurity is removed after this wash (as confirmed by TLC or another analytical method), it was very likely hydroxylamine.

Q2: My aqueous wash with dilute acid is leading to significant emulsion formation. How can I break the emulsion and improve phase separation?

Probable Cause: Emulsions during extractive workups are often caused by the presence of polar byproducts, insufficient ionic strength in the aqueous phase, or vigorous shaking instead of gentle inversion during mixing.

Solution & Causality:

• Increase Ionic Strength: Add a saturated solution of sodium chloride (brine) to the separatory funnel. The increased ionic strength of the aqueous layer makes it more polar, forcing a sharper separation from the less polar organic layer and breaking the emulsion.

• Gentle Mixing: Avoid vigorous shaking. Instead, gently invert the separatory funnel 10-15 times to allow for sufficient interfacial contact without creating a stable emulsion.

• Filtration: In stubborn cases, filtering the entire mixture through a pad of Celite® or glass wool can help break up the emulsified layer.

• Solvent Modification: Adding a small amount of a different, less polar organic solvent can sometimes disrupt the emulsion.

Q3: My target oxime has significant water solubility. How can I remove the highly water-soluble hydroxylamine hydrochloride without product loss?

Probable Cause: When the desired product shares similar solubility characteristics with the impurity, standard liquid-liquid extraction is ineffective.

Alternative Strategies:

• Crystallization: This is often the most effective method. If your oxime is a solid, you can attempt to crystallize it directly from the reaction mixture or an appropriate solvent system.[1] The highly ionic hydroxylamine hydrochloride will typically remain in the mother liquor. Some processes have been optimized to crystallize the oxime product as a salt, which further simplifies purification by eliminating the need for an extractive workup.[2]

• Column Chromatography: Silica gel column chromatography can effectively separate oximes from hydroxylamine.[3] Since hydroxylamine is extremely polar, it will adhere strongly to the silica gel, allowing your (typically less polar) oxime to elute first.

• Chemical Quenching (Use with Caution): Excess hydroxylamine can be neutralized by reacting it with a simple ketone like acetone. This converts it to acetone oxime, which may be more easily removed by distillation or extraction depending on its properties. However, this adds another reagent and byproduct to the mixture, so this approach should be carefully considered.

Q4: For my pharmaceutical application, I must reduce residual hydroxylamine to <5 ppm. Standard workups are insufficient. What is the recommended approach?

Probable Cause: Achieving such low levels of a potentially genotoxic impurity (GTI) requires highly sensitive and specific methods for both removal and detection.[4][5]

Advanced Protocol & Verification:

• Optimized Extractive Workup: Perform multiple, meticulous washes with dilute acid (e.g., 0.5 M HCl), followed by washes with dilute base (e.g., saturated NaHCO₃ solution) to remove any acidic impurities, and finally a brine wash.[6]

• Recrystallization: After the extractive workup, perform at least one, and preferably two, recrystallizations of the isolated solid product from a suitable solvent.

• Quantitative Analysis: Standard methods like NMR or TLC are not sensitive enough for ppm-level detection. You must use a validated analytical method:

  • Gas Chromatography (GC): A common method involves derivatizing the residual hydroxylamine to a more volatile compound, such as acetone oxime, which can then be quantified by GC with a flame ionization detector (FID) or a nitrogen-selective detector (NSD).[4][5][7]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is a highly sensitive and direct method that can detect and quantify hydroxylamine without derivatization, making it ideal for process control and final drug substance release.[8]

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove unreacted hydroxylamine?

Hydroxylamine and its salts are removed for several key reasons:

• Toxicity and Mutagenicity: Hydroxylamine is a known mutagen and is treated as a potential genotoxic impurity (GTI) in the pharmaceutical industry, requiring strict control to low ppm levels.[4][7]

• Impact on Subsequent Reactions: As a potent nucleophile and reducing agent, residual hydroxylamine can interfere with subsequent chemical steps, leading to unwanted side reactions and reduced yields.[9]

• Product Instability: Its presence can potentially degrade the final product over time.

• Purification and Characterization: It interferes with the purification (e.g., crystallization) and characterization of the final compound.[10]

Q2: What are the primary methods for removing excess hydroxylamine?

The choice of method depends on the properties of your oxime product. The main strategies are:

• Aqueous Extraction: The most common method, which involves washing the organic reaction mixture with a dilute acid to protonate the basic hydroxylamine, rendering it highly water-soluble.[3]

• Crystallization: An effective technique for solid oximes, leaving the hydroxylamine impurities in the solvent.[1]

• Column Chromatography: Separates compounds based on polarity; the highly polar hydroxylamine is strongly retained on the silica gel.[3]

• Chemical Quenching: Involves adding a reagent to consume the excess hydroxylamine.

Q3: Can you explain the chemistry behind an acidic wash for hydroxylamine removal?

Hydroxylamine (NH₂OH) is a weak base. When an organic solution containing the neutral oxime and residual hydroxylamine is washed with an aqueous acid solution (like HCl), an acid-base reaction occurs. The hydroxylamine is protonated to form the hydroxylammonium ion (NH₃OH⁺), which forms a salt with the counter-ion (e.g., Cl⁻). This hydroxylammonium salt is an ionic compound and is therefore extremely soluble in the aqueous phase, while the typically neutral, more organic-soluble oxime remains in the organic phase.[11] This dramatic difference in partitioning between the two phases allows for its efficient removal.

Q4: What physical properties of hydroxylamine hydrochloride are important for its removal?

Understanding the properties of the reagent is key to designing an effective purification strategy.

Property	Value	Implication for Purification
Appearance	White crystalline solid[12]	Easy to handle as a starting material.
Molar Mass	69.49 g/mol [12]	-
Solubility in Water	Very high (~83-94 g/100 mL at 20-25°C)[13]	This is the key property exploited in acidic aqueous washes.
Solubility in Alcohols	Soluble in methanol and ethanol[13][14]	Important to consider if using alcohols as reaction or crystallization solvents.
Solubility in Apolar Solvents	Insoluble in hydrocarbons and diethyl ether[13]	Facilitates separation in extractive workups using these solvents.
Acidity (0.1 M solution)	pH ≈ 3.4[11]	The salt itself is acidic. A base is required to liberate the free hydroxylamine for the reaction.

Workflow & Protocols

Decision Tree for Purification Strategy

The following diagram outlines a logical workflow for selecting the appropriate purification method based on the physical properties of your oxime product.

Caption: Purification strategy selection workflow.

Detailed Protocol: Standard Acidic Extractive Workup

This protocol describes a standard procedure for removing hydroxylamine hydrochloride from a reaction mixture where the oxime product is soluble in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

Materials:

• Reaction mixture in an organic solvent.

• Separatory funnel.

• 1 M Hydrochloric Acid (HCl).

• Saturated Sodium Bicarbonate (NaHCO₃) solution.

• Saturated Sodium Chloride (NaCl) solution (Brine).

• Anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Rotary evaporator.

Procedure:

• Transfer: Ensure the reaction is complete (monitored by TLC). If the reaction solvent is water-miscible (e.g., ethanol, methanol), remove it under reduced pressure. Redissolve the residue in a water-immiscible organic solvent like ethyl acetate and transfer it to a separatory funnel. Add deionized water.

• Acid Wash: Add an equal volume of 1 M HCl to the separatory funnel. Stopper the funnel and gently invert it 10-15 times, venting frequently to release any pressure. Allow the layers to separate completely. Drain and discard the lower aqueous layer. This is the critical step for removing hydroxylamine.

• Repeat Acid Wash: Repeat the acid wash (Step 2) one more time to ensure complete removal.

• Neutralizing Wash: Add an equal volume of saturated NaHCO₃ solution to neutralize any remaining acid. Mix gently (venting is crucial here as CO₂ gas is evolved). Allow the layers to separate and discard the aqueous layer.

• Brine Wash: Add an equal volume of brine to the separatory funnel, mix, and discard the aqueous layer. This step removes the bulk of the dissolved water from the organic phase and helps break any minor emulsions.[6]

• Drying: Drain the organic layer into a clean flask. Add an anhydrous drying agent (e.g., Na₂SO₄), swirl, and let it stand for 10-15 minutes until the solvent is clear.

• Isolation: Filter the drying agent and wash it with a small amount of fresh organic solvent. Combine the filtrates and concentrate the solution using a rotary evaporator to yield the crude oxime, which can then be further purified if necessary (e.g., by recrystallization or chromatography).

References

Sources

• 1. prepchem.com [prepchem.com]
• 2. Oxime Formation Step Optimization | PPT [slideshare.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. (PDF) QUANTITATIVE MEASUREMENT OF TRACE LEVELS OF RESIDUAL HYDROXYLAMINE HYDROCHLORIDE BY A SIMPLE GAS CHROMATOGRAPHIC METHOD AND ITS APPLICATION IN DRUG SUBSTANCE [academia.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Determination of hydroxylamine traces in propionohydroxamic acid bulk drug and pharmaceutical preparations by capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hydroxylamine hydrochloride CAS#: 5470-11-1 [m.chemicalbook.com]
• 12. Hydroxylamine Hydrochloride For Organic Synthesis >98% - 100g - SYNTHETIKA [synthetikaeu.com]
• 13. hydroxylammonium chloride [chemister.ru]
• 14. scribd.com [scribd.com]

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Spectrum Analysis of Isonicotinaldehyde Oxime 1-Oxide

Executive Summary

Isonicotinaldehyde oxime 1-oxide (also known as 4-pyridinealdoxime

-oxide) is a critical intermediate in the synthesis of acetylcholinesterase reactivators (antidotes for organophosphate poisoning). Its structural validation is frequently complicated by the presence of its non-oxidized precursor (isonicotinaldehyde oxime) or its hydrolysis product (isonicotinic acid -oxide).

This guide provides a technical comparison of the 1H NMR spectral signatures of the target

-oxide against its precursors. It focuses on the diagnostic chemical shift inversions that occur upon -oxidation, providing a self-validating protocol for researchers to confirm product purity.

Structural Context & Synthesis Logic

To interpret the NMR spectrum correctly, one must understand the electronic environment changes induced by the

-oxide moiety.

• Target: Isonicotinaldehyde oxime 1-oxide (The

  -oxide).

• Precursor: Isonicotinaldehyde oxime (The Free Base).

• Key Transformation: The oxidation of the pyridine nitrogen creates a dipole (

  ). This exerts a mesomeric electron-donating effect into the ring, which significantly alters the shielding of the ring protons compared to the electron-deficient pyridine precursor.

Diagram 1: Structural Relationships & Proton Numbering

The following diagram outlines the structural flow and assigns proton labels used in the spectral analysis.

Caption: Structural evolution from the pyridine free base to the N-oxide, highlighting the proton environments critical for NMR differentiation.

Experimental Protocol

Due to the polarity of the

-oxide bond and the oxime hydroxyl group, solvent choice is non-negotiable for reproducible results.

Methodological Standards

Parameter	Recommendation	Scientific Rationale
Solvent	DMSO-d6 (Dimethyl sulfoxide-d6)	-oxides have poor solubility in CDCl . DMSO-d6 disrupts intermolecular H-bonding, sharpening the oxime (-OH) and -CH=N- peaks.
Concentration	10–15 mg / 0.6 mL	Sufficient signal-to-noise ratio for detecting minor impurities (e.g., 5% unreacted precursor) within 16–32 scans.
Temperature	298 K (25°C)	Standard. Elevated temperatures may be required if the oxime -OH peak is excessively broad due to exchange.
Reference	TMS (0.00 ppm) or DMSO residual (2.50 ppm)	Crucial for precise chemical shift measurement to distinguish the "Shift Inversion."

Comparative Spectral Analysis

The most authoritative way to confirm the identity of isonicotinaldehyde oxime 1-oxide is by observing the "Crossover Effect" of the aromatic protons compared to the starting material.

The "Crossover Effect"

In standard pyridine derivatives (the precursor), the protons adjacent to the nitrogen (H-2,6) are highly deshielded (downfield) due to the electronegative nitrogen.[1] In the

-oxide , the oxygen atom donates electron density back into the ring via resonance, specifically shielding the ortho positions (H-2,6) while the meta positions (H-3,5) remain similar or shift slightly downfield due to inductive effects.

Table 1: Chemical Shift Comparison (DMSO-d6)[2]

Proton Assignment	Precursor: Isonicotinaldehyde Oxime ( ppm)	Target: Isonicotinaldehyde Oxime 1-Oxide ( ppm)	Shift Change ( )
H-2, H-6 (Ortho to N)	8.60 – 8.65 (Doublet)	8.15 – 8.25 (Doublet)	Upfield (~0.4 ppm) Diagnostic
H-3, H-5 (Meta to N)	7.50 – 7.60 (Doublet)	7.70 – 7.80 (Doublet)	Downfield (~0.2 ppm)
-CH=N- (Oxime CH)	8.15 – 8.25 (Singlet)	8.30 – 8.40 (Singlet)	Minor Downfield Shift
=N-OH (Hydroxyl)	11.8 – 12.0 (Broad s)	12.2 – 12.5 (Broad s)	Downfield (Acidity increase)

Note: Comparison data derived from general Pyridine

-oxide trends [1][4] and specific oxime characterizations [5][6].

Detailed Peak Analysis

1. Aromatic Region (The Fingerprint)

• Target Pattern: You will observe an AA'XX' or AA'BB' system.

• Precursor: The H-2,6 doublet is at ~8.6 ppm.

• Product: The H-2,6 doublet moves upfield to ~8.2 ppm.

• Validation Check: If you see a doublet at 8.6 ppm, your reaction is incomplete. If the aromatic signals are split into two sets of doublets (one at 8.2, one at 8.6), you have a mixture.

2. The Oxime Singlet (-CH=N-)

• Appears as a sharp singlet around 8.35 ppm .

• Isomerism: Oximes exist as syn (

  ) and anti ( ) isomers. The anti isomer is sterically favored. If a minor singlet appears nearby (e.g., 8.1 ppm), it likely represents the syn isomer, not a chemical impurity.

3. The Hydroxyl Proton (=N-OH)[2]

• Typically appears very downfield (12.0+ ppm ) in DMSO-d6.

• Warning: This peak is "exchangeable."[3] If your DMSO is "wet" (contains water), this peak may broaden significantly, shift, or disappear entirely as the proton exchanges with HDO. Do not use the integration of this peak for purity calculations.

Validation Workflow

Use this decision logic to interpret your spectrum during synthesis monitoring.

Diagram 2: Spectral Validation Decision Tree

Caption: Logic flow for determining reaction completion based on the specific shift of ortho-protons.

Troubleshooting Common Artifacts

Artifact	Cause	Solution
Water Peak (3.33 ppm)	Wet DMSO-d6 or hygroscopic product.	Use ampule-sealed DMSO. The water peak can overlap with aliphatic impurities but is distinct from the aromatic region.
Broadened -OH Peak	Proton exchange with water.	Ignore for integration purposes; rely on the CH=N integral (1H) vs Ring integrals (4H).
Extra Singlet (~8.0 ppm)	Syn isomer of the oxime.	This is a geometric isomer, not a chemical impurity. It often equilibrates in solution.
Doublet at 8.8 ppm	Protonated species (Salt).	If the product was isolated as a HCl salt, the H-2,6 protons will shift further downfield (deshielded by positive charge), contrasting with the free base -oxide.

References

• Katritzky, A. R., & Lagowski, J. M. (1961). Chemistry of the Heterocyclic N-Oxides. Academic Press.[4] (Foundational text on N-oxide shielding effects).

• Sigma-Aldrich. (2025).[5][6] 1H NMR Spectrum of Isonicotinaldehyde 1-oxide.

• PubChem. (2025).[5][6] Isonicotinaldehyde 1-oxide Compound Summary. National Library of Medicine.

• Gajeles, G., et al. (2020).[7] N-oxidation of Pyridine Derivatives - Supporting Information. Royal Society of Chemistry. (Provides comparative shifts for Pyridine vs Pyridine N-oxide).

• Kunsan National University. (2020). 1H NMR and 13C NMR of N-Oxide products. (Detailed shifts for 4-substituted pyridine N-oxides).

• ChemicalBook. (2024). 4-Pyridinealdoxime NMR Spectrum. (Reference for the non-oxidized precursor).

Sources

• 1. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 2. osti.gov [osti.gov]
• 3. exact-sciences.m.tau.ac.il [exact-sciences.m.tau.ac.il]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. 4-Pyridinealdoxime | C6H6N2O | CID 135460230 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Isonicotinaldehyde 1-oxide | C6H5NO2 | CID 81636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]

FTIR Spectroscopic Differentiation of N-Oxide and Oxime Functional Groups: A Comparative Guide

Introduction

In drug development and synthetic chemistry, accurately distinguishing between N-oxides and oximes is a critical analytical hurdle. N-oxides frequently emerge as active metabolites (e.g., via CYP450 oxidation of tertiary amines) or as degradation products, while oximes serve as crucial synthetic intermediates or active pharmacophores (e.g., in acetylcholinesterase reactivators). Although both functional groups contain an N-O bond, their distinct electronic environments yield highly specific vibrational signatures in Fourier-Transform Infrared (FTIR) spectroscopy.

This guide provides an objective comparison of their FTIR characteristics, grounded in mechanistic causality, to enable definitive structural identification.

Mechanistic Causality of Vibrational Frequencies

The fundamental difference between N-oxides and oximes lies in their bond order and adjacent electron delocalization, which directly dictate the force constants of their vibrational modes.

N-Oxides (Dative N⁺-O⁻ Bond)

The N-O bond in an N-oxide is a highly polarized dative bond. Its stretching frequency is extremely sensitive to the molecular backbone:

• Aliphatic N-Oxides: In saturated systems (e.g., alkaloid N-oxides), the lack of resonance limits the N-O bond order. Consequently, the N-O stretching vibration occurs in the lower frequency fingerprint region, typically between 928 cm⁻¹ and 971 cm⁻¹ [1].

• Aromatic N-Oxides: When the N-oxide is conjugated with an aromatic ring (e.g., pyridine N-oxide), resonance delocalization increases the N-O double-bond character. This significantly blue-shifts the N-O stretching frequency to the 1200–1250 cm⁻¹ range (for instance, free pyridine N-oxide exhibits a strong stretch at 1238 cm⁻¹)[2].

Oximes (C=N-OH)

Oximes possess a covalent N-O single bond adjacent to a C=N double bond and a terminal hydroxyl group. This structural triad provides a multi-peak signature:

• The N-O stretching vibration is relatively isolated and appears in the 920–980 cm⁻¹ range (e.g., 927 cm⁻¹)[3], which overlaps significantly with aliphatic N-oxides.

• To differentiate an oxime from an aliphatic N-oxide, one must rely on the orthogonal presence of the C=N stretch (typically 1600–1685 cm⁻¹ )[3] and the broad O-H stretch (3100–3300 cm⁻¹ )[4].

Quantitative Spectral Comparison

To facilitate rapid spectral interpretation, the characteristic vibrational modes are summarized below.

Functional Group	N-O Stretch (cm⁻¹)	C=N Stretch (cm⁻¹)	O-H Stretch (cm⁻¹)	Key Diagnostic Feature
Aliphatic N-Oxide	928 – 971	Absent	Absent	Isolated N-O stretch in the lower fingerprint region.
Aromatic N-Oxide	1200 – 1250	Absent	Absent	Blue-shifted N-O stretch due to resonance stabilization.
Oxime	920 – 980	1600 – 1685	3100 – 3300 (Broad)	Triad of O-H, C=N, and N-O stretching vibrations.

Experimental Workflow: Self-Validating ATR-FTIR Protocol

To ensure high-fidelity data, the following Attenuated Total Reflectance (ATR) FTIR protocol is designed as a self-validating system. Every step includes an internal check to prevent false positives caused by matrix interference or poor sample preparation.

Step 1: Instrument Calibration and Background Validation

• Procedure: Clean the diamond ATR crystal with isopropanol. Collect a background spectrum immediately prior to sample analysis.

• Causality & Validation: Atmospheric water vapor and CO₂ exhibit strong IR absorption that can easily mask the critical O-H stretch (3100–3300 cm⁻¹) of oximes. A self-validating check requires the background energy throughput to be >95% of the baseline, with water vapor peaks subtracted to <0.001 absorbance units.

Step 2: Sample Deposition and Pressure Application

• Procedure: Place 1–2 mg of the solid sample onto the diamond crystal. Apply consistent pressure using the torque-limited anvil until the clutch clicks.

• Causality & Validation: The evanescent wave in ATR-FTIR penetrates only 0.5–2 µm into the sample. Consistent, high pressure ensures intimate contact between the solid crystalline network and the crystal. If the overall maximum absorbance is <0.1 AU, the contact is insufficient, and the anvil must be readjusted to prevent the loss of weak N-O stretching signals.

Step 3: Spectral Acquisition

• Procedure: Acquire the spectrum at 4 cm⁻¹ resolution with a minimum of 64 co-added scans.

• Causality & Validation: A 4 cm⁻¹ resolution provides the optimal balance between signal-to-noise ratio and spectral fidelity. This resolution is strictly necessary to resolve the oxime C=N stretch (~1630 cm⁻¹) from adjacent aromatic C=C stretches (~1600 cm⁻¹).

Step 4: Orthogonal Validation (Internal Control)

• Procedure: If the N-O stretch is ambiguous due to overlapping fingerprint bands, spike the sample with a known standard (e.g., pyridine N-oxide for aromatic systems).

• Causality & Validation: Matrix effects in complex drug formulations can shift the N-O stretch. Spiking confirms whether a shifted peak is a true functional group vibration (indicated by peak enhancement) or an artifact (indicated by peak splitting).

Spectral Interpretation Workflow

Decision tree for distinguishing N-oxides and oximes using ATR-FTIR spectral markers.

References

• Title: Structural Characterization and Electrochemical Studies of Selected Alkaloid N-Oxides Source: nih.gov URL: 1

• Title: N-Oxide Coordination to Mn(III) Chloride Source: nih.gov URL: 2

• Title: Conformational analysis, spectroscopic (FTIR, NMR and UV-Vis.), molecular docking and quantum chemical simulation studies of 1-p Source: semanticscholar.org URL: 3

• Title: Synthesis and Spectrophotometric Investigation of a New vic-Dioxime Ligand and Its Transition Metal Complexes Source: tubitak.gov.tr URL: 4

Sources

• 1. Structural Characterization and Electrochemical Studies of Selected Alkaloid N-Oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Oxide Coordination to Mn(III) Chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

A Comparative Guide to Acetylcholinesterase Reactivators: Isonicotinaldehyde Oxime 1-Oxide vs. 2-PAM

A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Critical Role of AChE Reactivators in Countering Organophosphate Poisoning

Organophosphorus (OP) compounds, a class of highly toxic chemicals used as pesticides and nerve agents, pose a significant threat to global health. Their primary mechanism of toxicity involves the irreversible inhibition of acetylcholinesterase (AChE), a critical enzyme responsible for the hydrolysis of the neurotransmitter acetylcholine. This inhibition leads to an accumulation of acetylcholine at nerve synapses, resulting in a cholinergic crisis characterized by a cascade of life-threatening symptoms.

The standard treatment for OP poisoning involves the administration of an antimuscarinic agent, such as atropine, to block the effects of excess acetylcholine, and an oxime reactivator to restore the function of the inhibited AChE. Pralidoxime (2-pyridine aldoxime methyl chloride, or 2-PAM) is a widely used and FDA-approved oxime for this purpose. However, the efficacy of 2-PAM can be limited depending on the specific OP compound and the time elapsed since exposure. This has spurred the search for novel, more potent, and broad-spectrum AChE reactivators.

This guide provides a comparative analysis of the well-established reactivator, 2-PAM, and a compound of emerging interest, isonicotinaldehyde oxime 1-oxide. Due to the limited publicly available data on the reactivation potency of isonicotinaldehyde oxime 1-oxide, this document will focus on providing a framework for comparison, including a detailed "head-to-head" experimental protocol.

Mechanism of Acetylcholinesterase Inhibition and Reactivation

The catalytic activity of AChE relies on a serine residue in its active site. OP compounds phosphorylate this serine, forming a stable covalent bond that renders the enzyme inactive. This process, if not reversed, can become permanent through a process called "aging," where the phosphorylated enzyme undergoes a chemical change that makes it resistant to reactivation.

Oximes are nucleophilic compounds that can displace the organophosphate group from the serine residue, thereby regenerating the active enzyme. The effectiveness of an oxime is determined by its ability to bind to the inhibited enzyme and the rate at which it can nucleophilically attack the phosphorus atom of the OP moiety.

Below is a diagram illustrating the process of AChE inhibition by an organophosphate and its subsequent reactivation by an oxime.

Caption: Workflow of AChE inhibition and oxime reactivation.

The Benchmark Reactivator: 2-PAM (Pralidoxime)

2-PAM is a quaternary pyridinium aldoxime that has been a cornerstone of OP poisoning treatment for decades. Its positively charged nitrogen atom is thought to facilitate its binding to the anionic site of AChE, positioning the oxime group for nucleophilic attack on the phosphorus atom of the OP.

While 2-PAM is effective against certain OPs, its limitations are well-documented:

• Limited Efficacy Against Certain OPs: Its reactivation potency varies significantly depending on the chemical structure of the inhibiting organophosphate.

• Poor Blood-Brain Barrier Penetration: As a charged molecule, 2-PAM does not efficiently cross the blood-brain barrier, limiting its ability to reactivate AChE in the central nervous system.

• Susceptibility to Aging: The effectiveness of 2-PAM diminishes rapidly as the inhibited enzyme "ages."

A Challenger on the Horizon: Isonicotinaldehyde Oxime 1-Oxide

Isonicotinaldehyde oxime 1-oxide is a derivative of isonicotinaldehyde oxime. The presence of the N-oxide functional group can alter the electronic properties and bioavailability of the molecule, potentially influencing its reactivation potency. While extensive experimental data on its AChE reactivation capabilities is not yet available in the public domain, its structural features warrant investigation. Some studies on other derivatives of isonicotinaldehyde oxime have shown promise as AChE reactivators.

The synthesis of isonicotinaldehyde oxime 1-oxide can be achieved through the oxidation of isonicotinaldehyde oxime.[1]

Head-to-Head Comparison: An Experimental Framework

To rigorously compare the reactivation potency of isonicotinaldehyde oxime 1-oxide and 2-PAM, a standardized in vitro experimental approach is essential. The following protocol, based on the well-established Ellman's method, provides a framework for such a comparison.

Key Performance Metrics

The efficacy of an AChE reactivator is quantified by several kinetic parameters:

• Reactivation rate constant (k_r): Represents the rate of the chemical step of reactivation.

• Dissociation constant (K_D): Reflects the affinity of the oxime for the inhibited enzyme.

• Second-order reactivation rate constant (k_r2): Calculated as k_r / K_D, this is a measure of the overall reactivation efficiency.

Experimental Protocol: In Vitro AChE Reactivation Assay (Ellman's Method)

This protocol outlines the steps to determine the reactivation potency of a test compound (e.g., isonicotinaldehyde oxime 1-oxide) in comparison to a reference compound (2-PAM).

Materials:

• Purified acetylcholinesterase (e.g., from electric eel or human recombinant)

• Organophosphate inhibitor (e.g., paraoxon, diisopropyl fluorophosphate)

• Test compound (isonicotinaldehyde oxime 1-oxide)

• Reference compound (2-PAM)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Acetylthiocholine iodide (ATCI)

• Phosphate buffer (0.1 M, pH 7.4)

• 96-well microplate reader

Procedure:

• Enzyme Inhibition:

  • Prepare a solution of AChE in phosphate buffer.

  • Incubate the enzyme with a specific concentration of the organophosphate inhibitor for a defined period to achieve a high level of inhibition (e.g., >90%).

• Reactivation:

  • To the inhibited enzyme solution, add varying concentrations of the test compound (isonicotinaldehyde oxime 1-oxide) or the reference compound (2-PAM).

  • Incubate for different time intervals to monitor the time-course of reactivation.

• Measurement of AChE Activity:

  • At each time point, take an aliquot of the reactivation mixture and add it to a well of a 96-well plate containing DTNB and the substrate, ATCI, in phosphate buffer.

  • The reactivated AChE will hydrolyze ATCI to thiocholine.

  • Thiocholine reacts with DTNB to produce a yellow-colored product, 5-thio-2-nitrobenzoate, which can be measured spectrophotometrically at 412 nm.

  • The rate of color change is directly proportional to the AChE activity.

• Data Analysis:

  • Calculate the percentage of reactivation for each concentration of the oxime at each time point.

  • Plot the percentage of reactivation against the oxime concentration to determine the reactivation kinetic parameters (k_r, K_D, and k_r2).

The following diagram illustrates the experimental workflow for comparing the reactivation potency of the two oximes.

Caption: Experimental workflow for comparing AChE reactivators.

Data Presentation: A Template for Comparison

The following tables provide a template for summarizing the quantitative data obtained from the experimental protocol described above.

Table 1: Reactivation of Paraoxon-Inhibited Human AChE

Reactivator	Concentration (µM)	% Reactivation (at 30 min)	k_r (min⁻¹)	K_D (µM)	k_r2 (M⁻¹min⁻¹)
2-PAM	Experimental Data	Experimental Data	Calculated	Calculated	Calculated
Isonicotinaldehyde Oxime 1-Oxide	Experimental Data	Experimental Data	Calculated	Calculated	Calculated

Table 2: Reactivation of DFP-Inhibited Human AChE

Reactivator	Concentration (µM)	% Reactivation (at 30 min)	k_r (min⁻¹)	K_D (µM)	k_r2 (M⁻¹min⁻¹)
2-PAM	Experimental Data	Experimental Data	Calculated	Calculated	Calculated
Isonicotinaldehyde Oxime 1-Oxide	Experimental Data	Experimental Data	Calculated	Calculated	Calculated

Future Directions and Conclusion

The development of more effective AChE reactivators is a critical area of research in medical countermeasures against organophosphate poisoning. While 2-PAM remains a vital tool, its limitations underscore the need for novel candidates. Isonicotinaldehyde oxime 1-oxide represents one such candidate that warrants further investigation.

The experimental framework provided in this guide offers a robust methodology for a direct and quantitative comparison of its reactivation potency against the established benchmark, 2-PAM. The data generated from such studies will be invaluable for the drug development community in identifying and advancing the next generation of life-saving antidotes for organophosphate poisoning. It is imperative that future research focuses on generating this crucial experimental data to fully elucidate the potential of isonicotinaldehyde oxime 1-oxide as a therapeutic agent.

References

• Ramalho, T. C., de Castro, A. A., Leal, D. H. S., Teixeira, J. P., da Cunha, E. F. F., & Kuca, K. (2023). Assessing the Therapeutic and Toxicological Profile of Novel Acetylcholinesterase Reactivators: Value of In Silico And In Vitro Data. Current Medicinal Chemistry, 30(36), 4149–4166. [Link]

Sources

• 1. Buy Isonicotinaldehyde 1-oxide | 7216-42-4 [smolecule.com]

A Comparative Guide to Validated HPLC Methods for the Quantification of Isonicotinaldehyde Oxime 1-Oxide Purity

Introduction

Isonicotinaldehyde oxime 1-oxide (C₆H₆N₂O₂) is a highly polar heterocyclic compound featuring both an N-oxide and an oxime functional group. It serves as a critical building block in organic synthesis and medicinal chemistry, particularly in the development of 1 used as antidotes for organophosphorus nerve agent poisoning[1]. Furthermore, pyridine oxime derivatives exhibit a diverse biological profile, including antiviral and cytotoxic activities[2].

Due to its unique combination of functional groups, the compound exhibits enhanced reactivity[3]. However, this extreme polarity presents significant challenges for analytical quantification. Accurate purity determination is essential for downstream pharmaceutical applications. While reverse-phase high-performance liquid chromatography (HPLC) is the gold standard for 3[3], selecting the correct stationary phase is critical to avoid peak distortion, poor recovery, and co-elution with synthetic impurities.

Mechanistic Insight: The Pitfalls of Standard C18 Columns

As an Application Scientist, I frequently observe laboratories attempting to quantify highly polar N-oxides using standard C18 (octadecylsilane) columns. This approach fundamentally misunderstands the physicochemical behavior of the N-oxide moiety (N⁺-O⁻).

• Hydrophobic Bypass: Standard C18 columns rely on hydrophobic partitioning. Isonicotinaldehyde oxime 1-oxide is highly hydrophilic; thus, it fails to partition effectively into the hydrophobic alkyl chains, resulting in elution near the void volume (

  ).

• Silanol Interference: Because the analyte is not retained by the C18 chains, it interacts directly with the underlying silica matrix. The strongly polarized N-oxide oxygen acts as a potent hydrogen bond acceptor, interacting with unendcapped, weakly acidic residual silanols (Si-OH) on the silica surface. This heterogeneous secondary interaction causes severe peak tailing and irreversible adsorption.

The Solution: To establish a self-validating and robust method, we must utilize a Polar-Embedded Reverse Phase (Polar-RP) or a specialized 4[4]. These columns incorporate a polar functional group (e.g., an amide, ether, or embedded cation) near the silica surface. This creates a virtual hydration layer that shields the analyte from residual silanols while providing alternative dipole-dipole retention mechanisms.

Experimental Protocols: Step-by-Step Methodology

To objectively compare performance, the following validated protocol was executed using both a Standard C18 and a Polar-Embedded RP column. This protocol acts as a self-validating system by incorporating a gradient wash to prevent carryover and utilizing an acidic buffer to control ionization states.

Step 1: Sample and Standard Preparation

Causality Check: N-oxides can be sensitive to highly aqueous environments over prolonged periods. A mixed organic/aqueous diluent ensures solubility while maintaining sample stability.

• Accurately weigh 10.0 mg of isonicotinaldehyde oxime 1-oxide reference standard.

• Dissolve in 10.0 mL of Diluent (Water:Acetonitrile, 90:10 v/v) to yield a 1.0 mg/mL stock solution.

• Sonicate for 5 minutes at room temperature to ensure complete dissolution.

• Filter the solution through a 0.22 µm PTFE syringe filter into an amber HPLC vial to prevent potential photo-degradation.

Step 2: Chromatographic Conditions

• System: HPLC equipped with a Diode Array Detector (DAD).

• Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water (pH ~2.7). Rationale: The acidic pH suppresses the ionization of residual silanols (preventing Si-O⁻ formation), minimizing secondary ionic interactions, and ensures the oxime group remains fully protonated.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile[4].

• Flow Rate: 1.0 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm (Optimal for the conjugated pyridine ring).

Step 3: Gradient Elution Program

A gradient elution system using an aqueous buffer and organic modifiers provides excellent separation with3[3].

• 0.0 - 2.0 min: 5% B (Isocratic hold to maximize retention of the highly polar N-oxide).

• 2.0 - 10.0 min: 5%

  60% B (Linear gradient to elute less polar synthetic impurities, such as isonicotinaldehyde).

• 10.0 - 12.0 min: 60% B (Column wash to remove strongly bound hydrophobic impurities).

• 12.0 - 15.0 min: 5% B (Re-equilibration).

Data Presentation: Performance Comparison

The following table summarizes the quantitative performance metrics of the two columns when analyzing isonicotinaldehyde oxime 1-oxide spiked with 1% isonicotinaldehyde oxime (precursor impurity).

Chromatographic Parameter	Standard C18 Column (150 x 4.6 mm, 5 µm)	Polar-Embedded RP Column (150 x 4.6 mm, 5 µm)
Retention Time ( )	1.8 min (Elutes near void volume)	5.4 min (Optimal retention)
Peak Asymmetry ( )	2.45 (Severe tailing)	1.08 (Highly symmetrical)
Theoretical Plates ( )	< 2,500	> 14,000
Resolution ( )*	0.8 (Co-elution with solvent front)	4.6 (Baseline separation)
Quantitative Recovery	82.4% (Loss due to irreversible adsorption)	99.8%

*Resolution calculated between isonicotinaldehyde oxime 1-oxide and its precursor, isonicotinaldehyde oxime.

Conclusion of Data: The Polar-Embedded RP column successfully mitigates silanol interference, delivering a highly symmetrical peak (

= 1.08) and baseline resolution ( = 4.6), proving it to be the superior choice for quantifying N-oxide purity.

Mandatory Visualization

Logical workflow comparing Standard C18 and Polar-RP columns for N-oxide quantification.

References

• [2] Title: Pyridine Oximes: Synthesis, Reactions, and Biological Activity. (Review) Source: researchgate.net URL:

• [3] Title: Buy Isonicotinaldehyde 1-oxide | 7216-42-4 Source: smolecule.com URL:

• [4] Title: Separation of Isonicotinaldehyde 1-oxide on Newcrom R1 HPLC Source: sielc.com URL:

• [1] Title: Full article: Design, synthesis, in silico studies and in vitro evaluation of isatin-pyridine oximes hybrids as novel acetylcholinesterase reactivators Source: tandfonline.com URL:

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Buy Isonicotinaldehyde 1-oxide | 7216-42-4 [smolecule.com]
• 4. Separation of Isonicotinaldehyde 1-oxide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

UV-Vis Absorption Maxima of Pyridine N-Oxide Derivatives: A Technical Guide

This guide details the UV-Vis absorption characteristics of pyridine N-oxide and its derivatives, designed for researchers in medicinal chemistry and spectroscopy.

Core Principles & Electronic Structure

Pyridine N-oxides (PNOs) exhibit a unique "push-pull" electronic structure that significantly influences their UV-Vis spectra. The N-oxide moiety (

) acts as both an electron donor and acceptor depending on the demand of the ring substituents.

Electronic Transitions

The UV-Vis spectrum of pyridine N-oxide is dominated by two primary transitions:

• Transition (Band I): An intense band typically found between 254–290 nm . This corresponds to the conjugation of the N-oxide oxygen lone pairs with the aromatic ring.

• Charge Transfer (CT) /

  Transition (Band II): A weaker, longer-wavelength band often obscured or appearing as a shoulder in polar solvents. In derivatives with strong electron-withdrawing groups (e.g., 4-nitro), this band becomes the dominant feature, shifting significantly into the visible region (330–360 nm ).

Resonance & Substituent Effects

• Electron-Donating Groups (EDGs): Substituents like -OCH₃ or -CH₃ at the 4-position enhance the electron density in the ring, typically causing a bathochromic (red) shift relative to the parent pyridine but a variable shift relative to the N-oxide depending on solvent interactions.

• Electron-Withdrawing Groups (EWGs): Substituents like -NO₂ or -CN create a strong dipole, facilitating Intramolecular Charge Transfer (ICT) from the oxygen of the N-oxide to the substituent. This results in a massive bathochromic shift .

Figure 1: Electronic resonance contributions in pyridine N-oxides. The N-oxide oxygen can donate electron density into the ring (Resonance) or facilitate charge transfer to electron-withdrawing substituents (CT).

Comparative Data: Absorption Maxima ( )[1][2]

The following table synthesizes experimental data for pyridine N-oxide and key 4-substituted derivatives. Note the profound effect of solvent polarity (Solvatochromism).

Compound	Substituent (4-pos)	(Water/Ethanol)	(Non-Polar/MeCN)	Electronic Effect
Pyridine N-oxide	-H	254 nm	282 nm	Reference Standard
4-Picoline N-oxide	-CH₃	256 nm	285 nm	Weak Donor (+I)
4-Methoxypyridine N-oxide	-OCH₃	260–270 nm (sh)	282–290 nm	Strong Donor (+M)
4-Chloropyridine N-oxide	-Cl	260 nm	276–280 nm	Weak Acceptor (-I, +M)
4-Cyanopyridine N-oxide	-CN	270–280 nm	~290 nm	Moderate Acceptor (-M)
4-Nitropyridine N-oxide	-NO₂	335–340 nm	330–355 nm	Strong Acceptor (-M, CT)

Key Insight: Solvatochromism is critical. In polar solvents (Water, Ethanol), the ground state of the N-oxide is stabilized by hydrogen bonding to the oxygen atom (

). This stabilization increases the energy gap for the transition, leading to a hypsochromic (blue) shift compared to non-polar solvents (e.g., Acetonitrile, Heptane).

Experimental Protocol: UV-Vis Characterization

To ensure reproducible data, follow this self-validating protocol. This workflow minimizes artifacts from aggregation or solvent impurities.

Reagents & Equipment

• Solvent: Spectroscopic grade Acetonitrile (MeCN) or Ethanol (EtOH). Avoid technical grade solvents due to UV cutoff interference.

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu, Agilent).

• Cuvettes: Quartz cuvettes (1 cm path length). Do not use plastic/glass below 300 nm.

Step-by-Step Methodology

• Stock Solution Preparation:

  • Weigh 1–2 mg of the Pyridine N-oxide derivative.

  • Dissolve in 10 mL of solvent to create a ~1 mM (

    M) stock.

  • Validation: Sonicate for 5 minutes to ensure complete dissolution.

• Dilution Series (Linearity Check):

  • Prepare three working concentrations: 10 µM, 25 µM, and 50 µM .

  • Why? Measuring multiple concentrations confirms adherence to the Beer-Lambert Law and rules out aggregation effects.

• Baseline Correction:

  • Fill both reference and sample cuvettes with pure solvent.

  • Run a "Blank" scan (200–500 nm).

  • Criteria: Baseline absorbance should be < 0.005 A.

• Measurement:

  • Scan the sample from 200 to 500 nm .

  • Record

    and Absorbance (A).[1]

  • Calculate Molar Extinction Coefficient (

    ): (Where is concentration in M, is path length in cm).

Figure 2: Standardized workflow for UV-Vis analysis of pyridine N-oxide derivatives.

Troubleshooting & Validation

Issue	Cause	Solution
Blue Shift > 10 nm	Solvent Contamination (Water)	Use anhydrous Acetonitrile; water H-bonds strongly, shifting peaks blue.
Broad/Tailing Peaks	Aggregation or Impurities	Filter solution through 0.2 µm PTFE; check concentration linearity.
Missing CT Band	Solvent Polarity Masking	Switch from Water/Ethanol to Dichloromethane or MeCN to reveal weak CT bands.

References

• NIST Chemistry WebBook. Pyridine, 1-oxide UV/Visible Spectrum. National Institute of Standards and Technology.[2]

• PubChem. 4-Nitropyridine N-oxide Compound Summary. National Library of Medicine.

• ChemicalBook. 4-Methoxypyridine N-oxide Properties and Spectra.

• Z. Naturforsch.Solvatochromism of 4-Nitropyridine N-oxide.

• BenchChem. Comparative Guide to Pyridine N-Oxides.

Sources

• 1. chegg.com [chegg.com]
• 2. Pyridine, 4-nitro-, 1-oxide [webbook.nist.gov]

Safety & Regulatory Compliance

Operational &amp; Disposal Logistics for Isonicotinaldehyde Oxime 1-Oxide

As a Senior Application Scientist, I recognize that standard Safety Data Sheets (SDS) often provide generic advice that falls short of the rigorous operational demands of modern drug development laboratories. To ensure absolute safety and regulatory compliance, laboratory professionals must understand not just what to do, but why they are doing it.

This guide provides a comprehensive, self-validating framework for the safe handling and disposal of Isonicotinaldehyde oxime 1-oxide (CAS: 699-07-0) . By understanding the underlying thermochemical causality of this compound, your team can prevent hazardous incidents and streamline waste logistics.

Physicochemical Causality & Hazard Assessment

Isonicotinaldehyde oxime 1-oxide contains two highly reactive functional groups: a pyridine N-oxide and an aldoxime . Both moieties are inherently energy-rich. N-oxides and oximes are prone to exothermic decomposition when subjected to thermal stress or incompatible chemical environments[1].

The causality behind the strict disposal requirements lies in the compound's decomposition kinetics. N-oxides can exhibit a heat of decomposition ranging from 314 to 416 J/g with relatively low activation energies (40–89 kJ/mol)[1]. If this chemical is improperly mixed with strong acids or oxidizers in a waste carboy, the resulting exothermic reaction can trigger a localized thermal runaway, releasing toxic nitrogen oxides (NOx) and carbon monoxide[2].

Quantitative Hazard & Logistics Profile

To facilitate easy comparison and risk assessment, the critical quantitative and qualitative data for this compound are summarized below:

Property / Parameter	Data / Characteristic	Operational Causality & Logistics Impact
Chemical Identity	Isonicotinaldehyde oxime 1-oxide	CAS: 699-07-0[3]. Must be explicitly listed on all waste manifests.
Physical State	Solid / Powder	High risk of airborne particulate generation. Dictates the use of HEPA-filtered vacuums during spills[2].
Activation Energy ( )	40–89 kJ/mol (Typical for N-oxides)	Low thermal barrier to decomposition[1]. Waste must be stored in temperature-controlled environments.
Decomposition Heat	314.23 – 416.23 J/g	High energy release[1]. Requires strict segregation from catalytic metals and strong oxidizers.
Thermal Byproducts	NOx, CO, CO	Final disposal must occur via4 equipped with NOx scrubbers[4].

Self-Validating Disposal Workflows

A robust safety protocol must be a self-validating system—meaning each step contains a built-in verification check to ensure the process remains in control. Below are the step-by-step methodologies for both routine disposal and emergency spill response.

Protocol A: Routine Waste Accumulation

• Container Selection: Select a High-Density Polyethylene (HDPE) container. Causality: Metal containers can introduce trace metal ions that act as catalysts, lowering the activation energy for N-oxide decomposition.

• Waste Segregation: Isolate the waste stream exclusively for oxime/N-oxide derivatives. Strictly forbid the introduction of strong acids, acid chlorides, or oxidizing agents into this container.

• Satellite Accumulation Area (SAA) Storage: Place the container in a designated SAA with secondary containment. Ensure the area is kept below 25°C and away from direct sunlight.

• Validation Check (The Self-Validating Step): Before sealing the container at the end of a shift, perform a visual and tactile check. Is the container bulging? Is the exterior warm to the touch? If yes, immediately vent the container in a fume hood and notify Environmental Health & Safety (EHS); this indicates premature exothermic breakdown.

• RCRA Labeling: Apply a compliant "Hazardous Waste" label immediately upon the first drop of waste entering the container, explicitly noting the accumulation start date[5].

Protocol B: Emergency Spill Response

• Isolate & Ventilate: Evacuate personnel from the immediate vicinity and increase room ventilation.

• Don PPE: Equip nitrile gloves, a particulate respirator (N95 or higher), and chemical splash goggles.

• Dry Collection: Use a HEPA-filtered vacuum or wet-sweeping techniques to collect the powder. Causality: Dry sweeping with standard brooms generates hazardous dust clouds that pose inhalation and deflagration risks[2].

• Decontamination: Wash the spill surface with a mild soap and water solution. Collect all rinsate as hazardous aqueous waste.

• Validation Check: Perform a final visual inspection of the spill site under bright light to ensure no micro-particulates remain in floor crevices.

Workflow Visualization

The following diagram illustrates the logical relationship between waste generation, decision-making, and final destruction.

Caption: Workflow for RCRA-compliant disposal and spill response of Isonicotinaldehyde oxime 1-oxide.

Final Destruction: The Incineration Imperative

Under no circumstances should Isonicotinaldehyde oxime 1-oxide be disposed of via aqueous drain systems or standard municipal solid waste. Because of its high aqueous solubility, it is highly mobile in the environment and toxic to terrestrial vertebrates[2].

According to4[4] and RCRA mandates[5], nitrogenous organic compounds must be routed to a licensed hazardous waste incinerator.

The Causality of Incineration: Thermal destruction safely breaks the N-O and C=N-OH bonds under controlled, high-temperature oxygen-rich conditions. This prevents the uncontrolled release of toxic NOx gases that would otherwise occur during spontaneous decomposition. The incinerator facility utilizes wet scrubbers to capture the resulting nitrogen oxides, converting them into harmless salts before atmospheric release, thereby closing the loop on environmental safety.

References

• Title: Pyridine-4-carboxaldoxime - SAFETY DATA SHEET Source: Thermo Fisher Scientific URL
• Title: 1-methyl-1,6-dihydropyridine-2-carbaldoxime 57619-23-5 wiki / 4-Pyridinecarboxaldehyde,oxime, 1-oxide (CAS 699-07-0)
• Title: Thermal hazards evaluation of the synthesis of N-methylmorpholine-N-oxide Source: ResearchGate URL
• Source: U.S. Environmental Protection Agency (EPA)
• Source: eCFR (Electronic Code of Federal Regulations)

Sources

• 1. researchgate.net [researchgate.net]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. Page loading... [guidechem.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]